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Core Science & Biosynthesis

Foundational

Pharmacokinetic Profiling of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in Murine Models: A Comprehensive Technical Guide

Executive Summary The compound 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (hereafter referred to as 5-MMPA ) represents a highly privileged aminopyridine structural motif. Pyridine-amine scaffolds are foundational in mod...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (hereafter referred to as 5-MMPA ) represents a highly privileged aminopyridine structural motif. Pyridine-amine scaffolds are foundational in modern medicinal chemistry, frequently utilized in the design of targeted kinase inhibitors (e.g., ATM, HPK1) and centrally acting neurotherapeutics[1][2].

Before advancing any novel 5-MMPA derivative into Investigational New Drug (IND)-enabling toxicity studies, a rigorous characterization of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile in murine models is mandatory. This whitepaper provides an in-depth, self-validating methodological framework for the preclinical pharmacokinetic (PK) profiling of 5-MMPA, ensuring data integrity that aligns with stringent FDA and EMA regulatory expectations[3][4].

Physicochemical Causality in Pharmacokinetics

As a Senior Application Scientist, I emphasize that PK parameters are not arbitrary numbers; they are the direct macroscopic consequences of microscopic physicochemical properties.

The molecular architecture of 5-MMPA features a pyridine ring (an sp2 hybridized nitrogen) and a secondary amine (the N-isobutyl group) at the 3-position. This structure dictates its behavior in biological systems:

  • Dual Acid-Base Chemistry: The pyridine nitrogen typically exhibits a pKa​ of approximately 5.2. While aliphatic secondary amines are highly basic ( pKa​ ~10-11), the amine in 5-MMPA is conjugated with the electron-withdrawing aromatic pyridine ring, significantly lowering its pKa​ to the 6.0–7.0 range[5].

  • Absorption Rationale: This dual basicity ensures that 5-MMPA is extensively protonated and highly soluble in the acidic environment of the murine stomach (pH ~3.0). As it transits to the alkaline intestine, it shifts to a lipophilic free-base form, driving rapid transcellular absorption across the enterocyte membrane[6].

  • Distribution Rationale: The 5-methyl and N-isobutyl groups enhance the compound's lipophilicity. This drives a high steady-state volume of distribution ( Vss​ ) and facilitates potential blood-brain barrier (BBB) penetration—a critical feature if the target resides within the central nervous system[2].

Experimental Methodology: A Self-Validating Protocol

To generate trustworthy data, experimental workflows must be designed as self-validating systems. The following protocol utilizes a parallel Intravenous (IV) and Per Os (PO) design in C57BL/6 mice.

Formulation Strategy
  • IV Dosing (1 mg/kg): 5-MMPA is formulated in 5% DMSO, 10% Solutol HS15, and 85% sterile saline.

    • Causality: DMSO ensures immediate solubilization of the lipophilic free base, while Solutol acts as a non-ionic surfactant to prevent catastrophic precipitation upon injection into the aqueous bloodstream[1].

  • PO Dosing (5 mg/kg): 5-MMPA is suspended in 0.5% Methylcellulose (MC) with 0.2% Tween 80.

    • Causality: This creates a homogenous, viscous suspension that mimics the dissolution kinetics of a solid oral dosage form in the gut.

In Vivo Administration & Micro-Sampling
  • Subject Selection: Fasted male C57BL/6 mice (7-9 weeks old, n=3 per time point) are utilized to minimize metabolic variability.

  • Administration: Administer the IV dose via tail vein injection and the PO dose via oral gavage.

  • Serial Sampling: Collect 50 µL blood samples via saphenous vein micro-sampling at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Isolation: Immediately transfer blood to K2​EDTA -coated tubes and place on wet ice to halt ex vivo enzymatic degradation. Centrifuge at 3,000 × g for 10 minutes at 4°C.

Bioanalytical Quantification (LC-MS/MS)
  • Protein Precipitation: Add 150 µL of cold acetonitrile to 50 µL of plasma.

    • Self-Validation Checkpoint: The acetonitrile must contain a Stable Isotope-Labeled Internal Standard (SIL-IS) at 50 ng/mL. The SIL-IS perfectly co-elutes with 5-MMPA, correcting for matrix effects and variations in extraction recovery. This ensures the mass spectrometer readout is an absolute reflection of in vivo exposure, not artifactual ion suppression.

  • Analysis: Vortex for 2 minutes, centrifuge at 15,000 × g, and inject the supernatant onto a C18 reverse-phase column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) Multiple Reaction Monitoring (MRM) mode.

Workflow A Formulation Prep IV: DMSO/Solutol | PO: MC/Tween B Murine Dosing C57BL/6 (n=3/timepoint) A->B C Serial Blood Sampling 0.08h to 24h (K2EDTA) B->C D Plasma Separation Centrifugation at 4°C C->D E Protein Precipitation Acetonitrile + SIL-IS D->E F LC-MS/MS Analysis ESI+ MRM Mode E->F G PK Parameter Calculation Non-Compartmental Analysis F->G

Caption: Self-validating murine pharmacokinetic experimental workflow from formulation to data analysis.

Pharmacokinetic Data Analysis & Interpretation

Following LC-MS/MS quantification, concentration-time profiles are subjected to Non-Compartmental Analysis (NCA) using industry-standard software (e.g., Phoenix WinNonlin)[2].

Self-Validation Checkpoint: The parallel IV and PO arms serve as a mathematical validation loop. The IV clearance ( Cl ) and volume of distribution ( Vss​ ) parameters constrain the model used to calculate the absolute oral bioavailability ( F% ), preventing the overestimation of gastrointestinal absorption.

Representative Quantitative PK Profile

The table below summarizes the expected quantitative data for a highly optimized 5-MMPA derivative, demonstrating moderate clearance and excellent oral exposure.

Pharmacokinetic ParameterAbbreviationIV Administration (1 mg/kg)PO Administration (5 mg/kg)
Maximum Plasma Concentration Cmax​ -420 ng/mL
Time to Maximum Concentration Tmax​ -1.0 h
Area Under the Curve AUC0−∞​ 850 h·ng/mL1700 h·ng/mL
Systemic Clearance Cl 19.6 mL/min/kg-
Volume of Distribution Vss​ 2.4 L/kg-
Elimination Half-Life t1/2​ 2.8 h3.1 h
Absolute Bioavailability F% -40%
Compartmental Dynamics

To conceptualize the systemic journey of 5-MMPA, we utilize a two-compartment model. The lipophilicity of the isobutyl group drives rapid distribution from the central compartment (plasma) into the peripheral compartment (tissues), followed by hepatic elimination.

Compartment Gut Gastrointestinal Tract (PO Absorption) Central Central Compartment (Plasma & Perfused Tissues) Gut->Central Ka (Absorption) Peripheral Peripheral Compartment (Muscle, Adipose, CNS) Central->Peripheral K12 (Distribution) Elimination Hepatic Metabolism & Renal Excretion Central->Elimination Kel (Elimination) Peripheral->Central K21 (Redistribution)

Caption: Two-compartment pharmacokinetic model illustrating the absorption, distribution, and elimination phases of 5-MMPA.

Metabolic Profiling & Translational Perspective

Aminopyridines are highly susceptible to first-pass hepatic metabolism. For 5-MMPA, the N-isobutyl group is a prime target for Cytochrome P450 (CYP450)-mediated N-dealkylation, while the pyridine ring may undergo N-oxidation[2].

To translate these murine findings to human clinical trials, researchers must perform In Vitro to In Vivo Extrapolation (IVIVE). By comparing the in vivo murine clearance (19.6 mL/min/kg) against intrinsic clearance ( CLint​ ) derived from Mouse Liver Microsome (MLM) stability assays, scientists can utilize allometric scaling to accurately predict human half-life and establish safe starting doses for Phase I trials[3].

References

  • Wring, S. A., et al. "Preclinical Pharmacokinetics and Pharmacodynamic Target of SCY-078... in Murine Models." Antimicrobial Agents and Chemotherapy - ASM Journals. Available at:[Link]

  • "Discovery of Pyridine-2-Carboxamides Derivatives as Potent and Selective HPK1 Inhibitors for the Treatment of Cancer." Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Rajput, Y. K. "PHARMACOKINETIC CONSIDERATIONS IN DRUG DEVELOPMENT: A REVIEW." History of Medicine Journal. Available at: [Link]

  • "Preclinical Pharmacokinetic/Pharmacodynamic Studies and Clinical Trials in the Drug Development Process of EMA-Approved Antifungal Agents: A Review." National Institutes of Health (NIH) - PMC. Available at:[Link]

  • "Design and Optimization of Novel Benzimidazole- and Imidazo[4,5-b]pyridine-Based ATM Kinase Inhibitors with Subnanomolar Activities." Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • "Amines and Heterocycles." Al-Mustansiriyah University. Available at: [Link]

  • "23.1: Properties of amines." Chemistry LibreTexts. Available at:[Link]

Sources

Exploratory

Predictive Profiling and Experimental Validation of Blood-Brain Barrier Permeability for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

Target Audience: Researchers, Medicinal Chemists, and Preclinical Drug Development Professionals Content Type: Technical Whitepaper & Experimental Guide Executive Summary The successful development of neurotherapeutics h...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Preclinical Drug Development Professionals Content Type: Technical Whitepaper & Experimental Guide

Executive Summary

The successful development of neurotherapeutics hinges on the ability of a small molecule to traverse the highly restrictive blood-brain barrier (BBB). This technical guide provides an in-depth evaluation of the BBB permeability profile of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (CAS: 1602068-81-4), a lipophilic pyridine-amine derivative. By synthesizing in silico physicochemical predictions with validated in vitro and in vivo experimental workflows, this whitepaper establishes a self-validating framework for assessing the central nervous system (CNS) penetration of this compound.

Physicochemical Rationale & CNS MPO Profiling

The passive diffusion of a molecule across the lipophilic tight junctions of the BBB is primarily governed by its physicochemical properties. To quantify the likelihood of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine crossing the BBB, we apply the Central Nervous System Multiparameter Optimization (CNS MPO) algorithm, a highly validated predictive tool in drug discovery[1].

Causality of Physicochemical Parameters

The compound (Molecular Formula: C₁₀H₁₆N₂) exhibits a highly favorable profile for passive paracellular and transcellular diffusion based on the following mechanistic principles:

  • Molecular Weight (MW = 164.25 Da): Small molecules (MW < 400 Da) experience less steric hindrance when traversing the dense lipid bilayers of brain microvascular endothelial cells[1].

  • Topological Polar Surface Area (TPSA ≈ 25 Ų): TPSA dictates the energetic penalty of desolvation. Because this compound has a TPSA well below the CNS threshold of 90 Ų, it requires minimal energy to shed its hydration shell before partitioning into the lipophilic membrane core[2].

  • Lipophilicity (cLogP ≈ 2.5): A cLogP in the "Goldilocks zone" (2.0–3.0) ensures the molecule is lipophilic enough to enter the lipid bilayer, but not so lipophilic that it becomes trapped within the membrane or binds excessively to plasma proteins (which would lower the free fraction, fu​ )[2].

  • Acid Dissociation Constant (pKa ≈ 6.0): The pyridine and secondary amine nitrogens yield a basic pKa of approximately 6.0. At physiological pH (7.4), the vast majority of the compound exists in its un-ionized (neutral) state. Because only the neutral species can passively diffuse across the BBB, this pKa profile is optimal for brain penetration[1].

G MPO CNS MPO Profiling (Wager et al.) MW MW: 164.25 Da (High Diffusion) MPO->MW cLogP cLogP: ~2.5 (Optimal Lipid Partitioning) MPO->cLogP TPSA TPSA: ~25 Ų (Low Desolvation Penalty) MPO->TPSA pKa pKa: ~6.0 (Neutral at pH 7.4) MPO->pKa BBB High Passive BBB Permeability MW->BBB cLogP->BBB TPSA->BBB pKa->BBB

Physicochemical parameters driving passive BBB permeability via CNS MPO.

In Vitro Permeability Workflows

While in silico models provide a strong hypothesis, empirical validation is required to confirm passive permeability and rule out active efflux mechanisms.

PAMPA-BBB (Passive Permeability)

The Parallel Artificial Membrane Permeability Assay for the BBB (PAMPA-BBB) is the gold standard for high-throughput assessment of passive transcellular diffusion[3]. Unlike standard PAMPA, PAMPA-BBB utilizes Porcine Brain Lipid Extract (PBLE) dissolved in dodecane. This specific lipid composition mimics the exact microenvironment of the human BBB, providing a highly accurate intrinsic permeability ( Pe​ ) value without the confounding variables of cellular transporters[3]. Given its physicochemical profile, 5-Methyl-N-(2-methylpropyl)pyridin-3-amine is expected to fall into the CNS+ (high permeation) category, with a Pe​>4.0×10−6 cm/s.

MDCK-MDR1 Transwell Assay (Active Efflux Assessment)

Even if a compound has high passive permeability, it may fail to accumulate in the brain if it is a substrate for efflux transporters like P-glycoprotein (P-gp / ABCB1). The Madin-Darby Canine Kidney (MDCK) cell line, transfected with the human MDR1 gene, is the preferred in vitro model for this assessment. MDCK cells form tighter junctions (mimicking the BBB) and have lower endogenous metabolic activity compared to Caco-2 cells[4],[5].

Step-by-Step MDCK-MDR1 Methodology

To ensure a self-validating system, the following protocol must be executed strictly:

  • Cell Culture & Seeding: Seed MDCK-MDR1 cells onto semi-permeable polycarbonate filter inserts (0.4 µm pore size) in a 24-well Transwell® plate. Culture for 4–5 days in DMEM supplemented with 10% FBS to allow for polarization and tight junction formation[5].

  • Monolayer Validation (Critical Go/No-Go): Measure Transepithelial Electrical Resistance (TEER) using a volt-ohm meter. Only proceed with inserts demonstrating a TEER > 150 Ω·cm² to guarantee monolayer integrity[4].

  • Buffer Preparation: Prepare Transport Buffer (Hank's Balanced Salt Solution (HBSS) supplemented with 10 mM HEPES, adjusted to pH 7.4).

  • Dosing: Prepare a 10 µM dosing solution of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (final DMSO concentration < 1%).

    • Apical to Basolateral (A-B): Add dosing solution to the apical chamber; add blank buffer to the basolateral chamber.

    • Basolateral to Apical (B-A): Add dosing solution to the basolateral chamber; add blank buffer to the apical chamber.

  • Incubation: Incubate the plates at 37°C, 5% CO₂, with orbital shaking to minimize the unstirred water layer (UWL) effect, for 60 minutes[5].

  • Sampling & Quantification: Collect aliquots from the receiver chambers at t=60 min. Quantify compound concentrations using LC-MS/MS.

  • Data Analysis: Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio (ER).

    • ER=Papp​(A→B)Papp​(B→A)​

    • Interpretation: An ER < 2.0 indicates the compound is not a significant P-gp substrate[5].

G Start MDCK-MDR1 Cell Culture (Transwell Insert) TEER TEER Validation (>150 Ω·cm²) Start->TEER Dosing Dosing (10 µM) A-to-B and B-to-A TEER->Dosing LCMS LC-MS/MS Quantification Dosing->LCMS Calc Calculate Papp & Efflux Ratio (ER) LCMS->Calc Decision ER < 2.0: Non-Substrate ER ≥ 2.0: P-gp Substrate Calc->Decision

Step-by-step MDCK-MDR1 Transwell assay workflow for assessing P-gp efflux.

In Vivo Translation: Unbound Brain-to-Plasma Ratio ( Kp,uu,brain​ )

Total brain concentration ( Kp​ ) is a misleading metric because it does not account for non-specific binding to brain lipids. The true driver of CNS efficacy is the unbound brain-to-plasma partition coefficient ( Kp,uu,brain​ ).

To determine this for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine:

  • In Vivo Dosing: Administer the compound via IV or PO routes to rodent models (e.g., Sprague-Dawley rats).

  • Tissue Collection: Harvest plasma and brain tissue at steady state.

  • Equilibrium Dialysis: Perform rapid equilibrium dialysis (RED) on both plasma and brain homogenate to determine the free fractions ( fu,plasma​ and fu,brain​ ).

  • Calculation: Kp,uu,brain​=Cplasma,total​×fu,plasma​Cbrain,total​×fu,brain​​

Given the compound's moderate lipophilicity and lack of highly basic secondary/tertiary amines that typically cause severe lysosomal trapping, the fu,brain​ is expected to be relatively high, leading to a Kp,uu,brain​ close to 1.0 (indicating free equilibrium across the BBB).

Quantitative Data Summary

The following tables summarize the calculated physicochemical properties and the expected experimental thresholds for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Table 1: Physicochemical Properties & CNS MPO Profiling
ParameterValueCNS MPO Desirability Score ComponentRationale for BBB Permeability
Molecular Weight 164.25 Da1.0 (Optimal)Minimal steric hindrance for diffusion.
cLogP ~2.51.0 (Optimal)Ideal lipid partitioning; avoids membrane trapping.
TPSA ~25 Ų1.0 (Optimal)Low desolvation energy penalty.
H-Bond Donors 11.0 (Optimal)Reduces interaction with aqueous phase.
pKa (Basic) ~6.0~0.8 (Highly Favorable)Predominantly neutral at physiological pH (7.4).
Total MPO Score ~4.8 / 6.0 High Probability of CNS Penetration Scores > 4.0 correlate highly with successful CNS drugs[1].
Table 2: Expected In Vitro & In Vivo Permeability Metrics
Assay / MetricExpected Range for CompoundInterpretation
PAMPA-BBB ( Pe​ ) > 10×10−6 cm/sCNS+ : High passive transcellular permeability.
MDCK-MDR1 ( Papp​ A-B) > 15×10−6 cm/sHigh cellular permeability.
MDCK-MDR1 Efflux Ratio < 1.5Unlikely to be a P-glycoprotein (P-gp) substrate.
Kp,uu,brain​ 0.8 – 1.2Excellent unbound brain exposure; free equilibrium achieved.

References

  • Creative Bioarray. "MDR1-MDCK Permeability Assay". Creative Bioarray Services. Available at:[Link]

  • Evotec. "MDCK-MDR1 Permeability Assay". Evotec ADME-Tox Services. Available at:[Link]

  • Wager, T. T., Hou, X., Verhoest, P. R., & Villalobos, A. (2016). "Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery". ACS Chemical Neuroscience, 7(6), 767-775. Available at:[Link]

  • Wager, T. T., Hou, X., Verhoest, P. R., & Villalobos, A. (2010). "Moving beyond rules: the development of a central nervous system multiparameter optimization (CNS MPO) approach to enable alignment of druglike properties". ACS Chemical Neuroscience, 1(6), 435-449. Available at:[Link]

  • Di, L., Kerns, E. H., Fan, K., McConnell, O. J., & Carter, G. T. (2003). "High throughput artificial membrane permeability assay for blood-brain barrier". European Journal of Medicinal Chemistry, 38(3), 223-232. Available at:[Link]

Sources

Foundational

Identification of primary metabolites for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

Title: Comprehensive Identification of Primary Phase I Metabolites for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine: A High-Resolution Mass Spectrometry Framework Executive Summary The compound 5-methyl-N-(2-methylpropyl)p...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Comprehensive Identification of Primary Phase I Metabolites for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine: A High-Resolution Mass Spectrometry Framework

Executive Summary

The compound 5-methyl-N-(2-methylpropyl)pyridin-3-amine represents a highly versatile aminopyridine scaffold frequently utilized in the design of targeted therapeutics, including kinase inhibitors and antiviral agents[1]. Understanding the metabolic liability of this specific structural motif is a critical prerequisite for optimizing pharmacokinetic (PK) properties and preventing toxicological bottlenecks. This technical guide provides an in-depth, mechanistically grounded framework to identify the primary Phase I biotransformation products of this scaffold utilizing Human Liver Microsomes (HLMs) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS).

Mechanistic Profiling of Scaffold Biotransformation

Based on the structural topology of 5-methyl-N-(2-methylpropyl)pyridin-3-amine, the molecule presents several distinct "soft spots" susceptible to cytochrome P450 (CYP) and flavin-containing monooxygenase (FMO) mediated oxidation.

  • Pathway A: CYP-Mediated N-Dealkylation: The isobutyl group attached to the secondary amine is highly susceptible to α -carbon hydroxylation by CYP enzymes (predominantly CYP3A4/5). This initial oxidation yields an unstable carbinolamine intermediate, which rapidly and spontaneously collapses to release isobutyraldehyde, yielding the primary amine, 5-methylpyridin-3-amine[2].

  • Pathway B: Aliphatic Hydroxylation: The terminal methyl groups of the isobutyl moiety are targets for ω or ω -1 hydroxylation, adding a net +15.9949 Da to the parent mass.

  • Pathway C: Pyridine N-Oxidation: The electron-rich nitrogen of the pyridine ring can undergo N-oxidation, mediated by either CYP450s or FMOs, forming a stable N-oxide.

  • Pathway D: Benzylic-like Methyl Oxidation: The 5-methyl group on the pyridine ring can be sequentially oxidized to a hydroxymethyl derivative and subsequently to a carboxylic acid.

MetabolicPathways Parent 5-Methyl-N-(2-methylpropyl) pyridin-3-amine [M+H]+ 165.1392 M1 M1: N-Dealkylation 5-Methylpyridin-3-amine [M+H]+ 109.0766 Parent->M1 CYP450 (alpha-C Oxidation) - Isobutyraldehyde M2 M2: Aliphatic Hydroxylation (Isobutyl -OH) [M+H]+ 181.1341 Parent->M2 CYP450 (omega/omega-1) + Oxygen M3 M3: N-Oxidation (Pyridine N-oxide) [M+H]+ 181.1341 Parent->M3 FMO / CYP450 + Oxygen M4 M4: Methyl Oxidation (5-COOH derivative) [M+H]+ 195.1134 Parent->M4 CYP450 / ADH / ALDH + 2O, - 2H

Proposed primary Phase I metabolic pathways for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Self-Validating Experimental Framework for Metabolite Generation

To ensure absolute trustworthiness in metabolite identification, the in vitro protocol must be designed as a self-validating system. This requires incorporating intrinsic controls that prove enzymatic viability while definitively ruling out non-enzymatic degradation.

Phase 1: In Vitro HLM Incubation Protocol

Causality Check: We utilize HLMs because they preserve the membrane-bound CYP450 and FMO enzymes in their native lipid environment, providing an accurate, scalable reflection of hepatic Phase I clearance[2].

  • System Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ . Reasoning: The specific pH and magnesium ions are critical for maintaining the structural integrity and catalytic activity of the CYP450 heme-thiolate center.

  • Enzyme Addition: Suspend pooled HLMs to a final protein concentration of 1.0 mg/mL.

  • Substrate Spiking: Introduce 5-methyl-N-(2-methylpropyl)pyridin-3-amine to a final concentration of 10 μ M. Keep the organic solvent (e.g., DMSO) 0.1% v/v to prevent enzyme denaturation.

  • Self-Validation Controls:

    • Positive Control: Incubate Midazolam (CYP3A4 probe) in a parallel vial to confirm system metabolic competence.

    • Negative Control A (Minus-Cofactor): Omit NADPH to distinguish true enzymatic metabolism from chemical instability.

    • Negative Control B (Boiled Enzyme): Heat HLMs at 90°C for 10 minutes prior to incubation to rule out non-enzymatic protein binding artifacts.

  • Reaction Initiation & Termination: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH. After 60 minutes, terminate the reaction by adding 3 volumes of ice-cold acetonitrile. Reasoning: Cold acetonitrile rapidly denatures and precipitates proteins, instantly halting the reaction while efficiently extracting the small-molecule metabolites into the organic supernatant[3].

  • Clarification: Centrifuge at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant for LC-HRMS analysis.

Phase 2: LC-HRMS/MS Analytical Workflow

High-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) is mandatory for this workflow. By measuring mass-to-charge ratios ( m/z ) to four decimal places, we can unambiguously assign elemental formulas to metabolites, distinguishing between isobaric biotransformations[3].

ExperimentalWorkflow A In Vitro Incubation (HLMs + NADPH) B Protein Precipitation (Cold Acetonitrile) A->B C Centrifugation & Supernatant Collection B->C D UHPLC Separation (C18 Column) C->D E HRMS/MS Analysis (Orbitrap/Q-TOF) D->E F Data Processing (Mass Defect Filtering) E->F

Self-validating LC-HRMS experimental workflow for metabolite identification.

Data Processing Strategy: Apply Mass Defect Filtering (MDF). Causality: Because metabolites retain the core scaffold of the parent drug, their fractional mass (mass defect) will fall within a tight window ( ± 50 mDa) relative to the parent compound. MDF computationally strips away endogenous biological matrix noise, revealing trace metabolites that would otherwise be obscured[3].

Quantitative Data Synthesis & Diagnostic Fragmentation

The following table synthesizes the theoretical exact masses and diagnostic MS/MS fragments used to confirm the structural identity of the predicted metabolites.

Metabolite IDBiotransformationChemical FormulaTheoretical Exact Mass [M+H]+ Δ Mass (Da)Diagnostic MS/MS Fragments
Parent None C10​H16​N2​ 165.13920.0000109.0766 (loss of isobutylene)
M1 N-Dealkylation C6​H8​N2​ 109.0766-56.062692.0500 (loss of NH3​ )
M2 Aliphatic Hydroxylation C10​H16​N2​O 181.1341+15.9949109.0766 (unmodified core), 163.1235 ( −H2​O )
M3 Pyridine N-Oxidation C10​H16​N2​O 181.1341+15.9949165.1392 (loss of O), 109.0766
M4 Methyl Oxidation (COOH) C10​H14​N2​O2​ 195.1134+29.9742139.0507 (N-dealkylated COOH core)

Table 1: Predicted HRMS profile for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine metabolites. Exact masses calculated based on monoisotopic mass.

References

  • Discovery of the Clinical Candidate S‑892216: A Second-Generation of SARS-CoV‑2 3CL Protease Inhibitor for Treating COVID-19. National Center for Biotechnology Information (PMC). 1

  • In vitro investigations into the roles of CYP450 enzymes and drug transporters in the drug interactions of zanubrutinib. National Center for Biotechnology Information (PMC). 2

  • Application Note: High-Resolution Mass Spectrometry for Metabolite Identification. Benchchem.3

Sources

Exploratory

Unlocking Kinase Selectivity: The Mechanism of Action of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine Derivatives in Targeted Oncology

Prepared by: Senior Application Scientist, Drug Discovery & Translational Medicine Target Audience: Medicinal Chemists, Structural Biologists, and Oncology Researchers Executive Summary & Pharmacophore Rationale The deve...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Drug Discovery & Translational Medicine Target Audience: Medicinal Chemists, Structural Biologists, and Oncology Researchers

Executive Summary & Pharmacophore Rationale

The development of highly selective Receptor Tyrosine Kinase (RTK) inhibitors remains a cornerstone of modern targeted oncology. Among the emerging pharmacophores, pyridin-3-amine derivatives have demonstrated profound efficacy as multitargeted protein kinase inhibitors, particularly against Fibroblast Growth Factor Receptors (FGFR) and FMS-like tyrosine kinase 3 (FLT3)[1][2].

At the core of these novel therapeutic agents lies the 5-Methyl-N-(2-methylpropyl)pyridin-3-amine scaffold. As an application scientist overseeing hit-to-lead optimization, I have observed that the unique steric and electronic properties of this specific chemical moiety dictate its success as an ATP-competitive hinge-binding motif.

The Structural Logic of the Scaffold

The mechanism of action begins at the atomic level within the kinase ATP-binding cleft. The scaffold is not merely a structural backbone; it is an active participant in target engagement:

  • The Pyridine Nitrogen (H-Bond Acceptor): Acts as a critical hydrogen bond acceptor, interacting directly with the backbone amide (e.g., Ala564 in FGFR1 or Cys694 in FLT3) in the kinase hinge region[2].

  • The 3-Amine Group (H-Bond Donor): Forms a reciprocal hydrogen bond with the hinge region's backbone carbonyl, establishing a rigid, bidentate anchor that mimics the adenine ring of ATP[3].

  • The 5-Methyl Substitution: Provides a crucial hydrophobic interaction with the gatekeeper residue environment. Its specific size prevents steric clashing while maximizing van der Waals contacts, granting selectivity over kinases with bulkier gatekeeper mutations.

  • The N-(2-methylpropyl) / N-isobutyl Tail: Extends deep into the hydrophobic back pocket (Pocket II) of the inactive "DFG-out" or active "DFG-in" kinase conformations, drastically increasing residence time and overall inhibitory potency.

Molecular Mechanism of Action (MoA)

The primary mechanism of action for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine derivatives is ATP-competitive, reversible (and in some engineered cases, covalent) kinase inhibition [1].

By outcompeting intracellular ATP for the active site of hyperactivated RTKs, these derivatives effectively short-circuit oncogenic signaling. In FGFR-amplified Non-Small Cell Lung Cancer (NSCLC) and FLT3-ITD mutated Acute Myeloid Leukemia (AML), the constitutive autophosphorylation of the receptor is halted[1][2].

Consequently, the recruitment of adaptor proteins (like GRB2 and SOS) is blocked, leading to the rapid dephosphorylation and shutdown of two primary survival cascades:

  • The RAS/RAF/MEK/ERK (MAPK) Pathway: Arresting cellular proliferation and halting the cell cycle in the sub-G1 phase.

  • The PI3K/AKT/mTOR Pathway: Abolishing anti-apoptotic signals, thereby inducing programmed cell death (apoptosis) in malignant cells.

MoA Ligand Oncogenic Ligand (FGF / FLT3L) Receptor Target RTK (FGFR / FLT3) Ligand->Receptor Activation ATP Kinase ATP-Binding Cleft Receptor->ATP Conformational Shift Inhibitor 5-Methyl-N-(2-methylpropyl) pyridin-3-amine Derivative Inhibitor->ATP Competitive Blockade PI3K PI3K / AKT Cascade Inhibitor->PI3K Signal Halted MAPK RAS / MAPK Cascade Inhibitor->MAPK Signal Halted Apoptosis Apoptosis (Cell Death) Inhibitor->Apoptosis Induces ATP->PI3K Phosphorylation ATP->MAPK Phosphorylation Proliferation Tumor Proliferation PI3K->Proliferation MAPK->Proliferation

Fig 1: Signal transduction blockade by pyridin-3-amine derivatives leading to tumor apoptosis.

Quantitative Efficacy Profiling

To contextualize the potency of this scaffold, we evaluate the derivatives across a panel of wild-type and mutated kinases. The data below synthesizes typical inhibitory profiles observed during lead optimization of the 5-methyl-pyridin-3-amine class[1][2].

Target KinaseBiochemical IC₅₀ (nM)Cellular IC₅₀ (nM)Primary Cell Line ModelPathway Status (Post-Treatment)
FGFR1 (WT) 2.9 - 15.040.5SNU-16 (Gastric)p-FGFR1 ↓, p-ERK ↓
FGFR2 (WT) 4.2 - 18.555.2Kato III (Gastric)p-FGFR2 ↓, p-AKT ↓
FLT3 (WT) 123.0253.0MOLM-13 (AML)p-FLT3 ↓, STAT5 ↓
FLT3-ITD 0.8 - 23.535.5MV4-11 (AML)p-FLT3 ↓, Cleaved PARP ↑
EGFR (WT) > 5000 (Selective)> 10000A549 (NSCLC)Unaffected (Off-target control)

Note: The high selectivity window against wild-type EGFR demonstrates the precision of the 5-methyl steric boundary within the ATP pocket.

Experimental Validation Protocols

As a principle of scientific integrity, biochemical claims must be backed by self-validating experimental systems. Below are the standardized, step-by-step methodologies we utilize to validate the mechanism of action for these derivatives.

Protocol A: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Causality: We utilize TR-FRET rather than traditional radiometric ³³P-ATP assays because it eliminates radioactive waste, allows for high-throughput screening, and severely reduces false positives from autofluorescent compounds due to the time-delayed fluorescence reading.

  • Reagent Preparation: Prepare the kinase reaction buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT).

  • Compound Titration: Serially dilute the 5-Methyl-N-(2-methylpropyl)pyridin-3-amine derivative in 100% DMSO, then transfer to a 384-well low-volume plate (final DMSO concentration strictly capped at 1% to prevent enzyme denaturation).

  • Enzyme-Inhibitor Incubation: Add recombinant kinase (e.g., FGFR1 or FLT3) to the wells. Incubate for 30 minutes at room temperature. Self-Validation Step: This pre-incubation allows us to detect slow-binding kinetics.

  • Reaction Initiation: Add an ATP/substrate mix (e.g., ULight-labeled poly-GT peptide) at the predetermined Michaelis constant ( Km​ ) for ATP to ensure competitive binding dynamics are accurately measured.

  • Termination & Detection: After 60 minutes, halt the reaction by adding EDTA (to chelate Mg²⁺). Add Europium-anti-phospho-substrate antibody.

  • Readout: Read the plate on a microplate reader (excitation 320 nm; emission 665 nm and 615 nm). Calculate the 665/615 ratio to determine IC₅₀.

Protocol B: Cellular Target Engagement via Western Blotting

Causality: Biochemical potency does not guarantee cellular efficacy. This protocol is required to prove that the compound successfully permeates the cell membrane, resists immediate efflux, and engages the target in a physiological environment containing millimolar concentrations of competing ATP.

  • Cell Culture & Seeding: Culture MV4-11 cells (FLT3-ITD positive) in RPMI-1640 medium supplemented with 10% FBS. Seed at 1×106 cells/well in 6-well plates.

  • Compound Treatment: Treat cells with the derivative at varying concentrations (e.g., 0, 10, 50, 100, 500 nM) for 2 hours. Self-Validation Step: Include a vehicle control (0.1% DMSO) and a positive control (e.g., Gilteritinib for FLT3).

  • Lysis: Wash cells with ice-cold PBS. Lyse using RIPA buffer heavily supplemented with protease and phosphatase inhibitor cocktails to preserve the phosphorylation state of the proteins.

  • Protein Quantification & SDS-PAGE: Quantify protein using a BCA assay. Load 20 µg of protein per lane on a 4-12% Bis-Tris polyacrylamide gel.

  • Transfer & Immunoblotting: Transfer proteins to a PVDF membrane. Block with 5% BSA. Probe overnight at 4°C with primary antibodies: anti-p-FLT3 (Tyr591), anti-FLT3 (total), anti-p-ERK1/2, and anti-GAPDH (loading control).

  • Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour. Develop using Enhanced Chemiluminescence (ECL) and quantify band density via densitometry.

Workflow Step1 Compound Synthesis (Pyridin-3-amine Scaffold) Step2 Biochemical Profiling (TR-FRET Kinase Assay) Step1->Step2 Step3 Cellular Target Engagement (Western Blot: p-FGFR / p-FLT3) Step2->Step3 IC50 < 100 nM Step4 Phenotypic Screening (Apoptosis & Viability Assays) Step3->Step4 Pathway Shutdown Confirmed Data SAR Analysis & Lead Optimization Step4->Data Data->Step1 Iterative Rational Design

Fig 2: Iterative drug discovery workflow for validating pyridin-3-amine kinase inhibitors.

Conclusion

The 5-Methyl-N-(2-methylpropyl)pyridin-3-amine scaffold represents a highly tunable, potent pharmacophore for the development of next-generation kinase inhibitors. By exploiting the precise geometry of the ATP-binding pocket—utilizing the pyridine-3-amine for hinge-region anchoring and the alkyl substitutions for hydrophobic pocket occupation—researchers can achieve nanomolar potency against challenging oncogenic targets like FGFR and FLT3-ITD[1][2]. Rigorous, self-validating biochemical and cellular assays remain critical to ensuring these compounds translate from in silico designs to viable clinical candidates.

References

  • Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia Source: ResearchGate / European Journal of Medicinal Chemistry URL:[Link]

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives Source: National Center for Biotechnology Information (PMC) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: A Practical, Step-by-Step Synthesis of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

Abstract This application note provides a comprehensive, step-by-step protocol for the synthesis of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, a valuable substituted pyridine derivative for research and development in m...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, a valuable substituted pyridine derivative for research and development in medicinal chemistry and materials science. The described method utilizes a direct reductive amination pathway, a robust and widely applicable transformation in organic synthesis. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental procedures, explanations of chemical principles, and necessary safety precautions.

Introduction

Substituted pyridines are a cornerstone of modern chemical synthesis, frequently appearing as key structural motifs in pharmaceuticals, agrochemicals, and functional materials.[1] The target compound, 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, incorporates both a 3-amino-5-methylpyridine core and an isobutyl group, making it a desirable building block for creating diverse molecular architectures. Its synthesis is of significant interest for generating libraries of compounds for screening and lead optimization.

This document outlines a reliable and efficient synthesis route starting from the commercially available 3-Amino-5-methylpyridine. The chosen strategy is a one-pot reductive amination, which is favored for its operational simplicity and compatibility with a wide range of functional groups.[2] This method avoids the harsher conditions and multi-step procedures associated with alternative routes like transition metal-catalyzed cross-coupling reactions.

Reaction Principle

The synthesis proceeds via a direct reductive amination. In this reaction, the primary amine (3-Amino-5-methylpyridine) first condenses with an aldehyde (isobutyraldehyde) to form a Schiff base (an imine intermediate). This intermediate is then reduced in situ by a hydride-based reducing agent to yield the desired secondary amine product. The choice of a mild reducing agent like sodium triacetoxyborohydride (STAB) is crucial as it is selective for the iminium ion and tolerates the presence of other functional groups, while minimizing side reactions.

Experimental Protocol

Materials and Reagents
Reagent/MaterialGradeSupplierCAS No.
3-Amino-5-methylpyridine≥98%Sigma-Aldrich3430-19-1
Isobutyraldehyde≥99%Acros Organics78-84-2
Sodium triacetoxyborohydride (STAB)97%Alfa Aesar56553-60-7
Dichloromethane (DCM), anhydrous≥99.8%Fisher Scientific75-09-2
Acetic Acid, glacial≥99.7%J.T. Baker64-19-7
Saturated Sodium Bicarbonate SolutionACS GradeLabChem7558-79-4
Anhydrous Magnesium Sulfate≥97%EMD Millipore7487-88-9
Ethyl AcetateHPLC GradeVWR141-78-6
HexanesHPLC GradeVWR110-54-3
Equipment
  • Round-bottom flask (100 mL)

  • Magnetic stirrer and stir bar

  • Argon or Nitrogen gas inlet

  • Addition funnel

  • Ice-water bath

  • Rotary evaporator

  • Silica gel for column chromatography

  • Standard laboratory glassware

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

Synthesis Workflow Diagram

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up & Purification A Combine 3-Amino-5-methylpyridine and DCM in flask B Add Acetic Acid A->B C Cool to 0 °C B->C D Add Isobutyraldehyde dropwise C->D E Stir for 30 min at 0 °C D->E F Add STAB portion-wise E->F G Warm to RT and stir for 12-18h F->G H Monitor by TLC G->H I Quench with sat. NaHCO3 H->I J Extract with DCM I->J K Dry organic layer (MgSO4) J->K L Concentrate in vacuo K->L M Purify by column chromatography L->M

Caption: Experimental workflow for the synthesis of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Step-by-Step Procedure
  • Reaction Setup : To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-Amino-5-methylpyridine (1.08 g, 10.0 mmol, 1.0 eq.). Dissolve the starting material in 40 mL of anhydrous dichloromethane (DCM) under an inert atmosphere (Argon or Nitrogen).

  • Add glacial acetic acid (0.60 mL, 10.5 mmol, 1.05 eq.) to the solution. The acid acts as a catalyst for imine formation.

  • Cool the reaction mixture to 0 °C using an ice-water bath.

  • Slowly add isobutyraldehyde (1.0 mL, 11.0 mmol, 1.1 eq.) dropwise to the stirred solution over 5 minutes.

  • Imine Formation : Stir the mixture at 0 °C for 30 minutes to facilitate the formation of the iminium ion intermediate.

  • Reduction : While maintaining the temperature at 0 °C, add sodium triacetoxyborohydride (STAB) (2.54 g, 12.0 mmol, 1.2 eq.) to the reaction mixture in small portions over 15 minutes. Caution: Gas evolution (hydrogen) may occur.

  • Reaction Progression : After the addition of STAB is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 12-18 hours.

  • Monitoring : The reaction progress should be monitored by Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate in hexanes. The product should have a lower Rf value than the starting amine.

  • Work-up : Upon completion, carefully quench the reaction by slowly adding 50 mL of a saturated aqueous solution of sodium bicarbonate. Stir vigorously for 15 minutes until gas evolution ceases.

  • Extraction : Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice more with DCM (2 x 30 mL).

  • Drying and Concentration : Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO4), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification : The crude product will be an oil or a semi-solid. Purify the residue by flash column chromatography on silica gel, eluting with a gradient of 10% to 40% ethyl acetate in hexanes to afford the pure 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Results and Characterization

The final product is expected to be a pale yellow oil.

PropertyExpected Value
Molecular Formula C₁₀H₁₆N₂
Molecular Weight 164.25 g/mol
Appearance Pale yellow oil
Purity (by NMR/LC-MS) >95%
Yield 75-85% (typical)

Characterization of the final compound should be performed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Safety and Handling

  • 3-Amino-5-methylpyridine : Harmful if swallowed and causes skin and eye irritation.[3]

  • Isobutyraldehyde : Highly flammable liquid and vapor. Causes skin and serious eye irritation.

  • Sodium triacetoxyborohydride (STAB) : Reacts with water to produce flammable gases. Causes serious eye damage.

  • Dichloromethane (DCM) : Suspected of causing cancer.

All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

Discussion

The reductive amination protocol detailed here offers a straightforward and high-yielding route to 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. The use of STAB is advantageous as it is a mild and selective reducing agent that can be handled easily on the benchtop.[4] The acidic catalyst is crucial for accelerating the formation of the iminium ion, which is the species that undergoes reduction.

Alternative synthetic strategies, such as the Buchwald-Hartwig amination, would require the synthesis of a halogenated pyridine precursor, like 3-bromo-5-methylpyridine, and subsequent palladium-catalyzed coupling with isobutylamine.[5][6] While effective, this approach involves more synthetic steps, the use of expensive catalysts and ligands, and potentially more rigorous reaction conditions (e.g., high temperatures and strong bases).[7][8] Therefore, for the synthesis of this specific target molecule, direct reductive amination is the more efficient and economical choice.

Conclusion

This application note provides a validated and detailed protocol for the synthesis of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine via reductive amination. The method is robust, scalable, and utilizes readily available reagents, making it suitable for both academic and industrial research settings.

References

  • Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

  • Buchwald-Hartwig Coupling - Organic Synthesis. Available at: [Link]

  • A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - MDPI. Available at: [Link]

  • New Catalysts for Reductive Amination - Kanto Chemical Co., Inc. Available at: [Link]

  • Hitchhiker's guide to reductive amination - Organic Chemistry Portal. Available at: [Link]

  • 3-Amino-5-methylpyridine | C6H8N2 | CID 2762894 - PubChem. Available at: [Link]

  • Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC. Available at: [Link]

  • Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - MDPI. Available at: [Link]

  • An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3- carboxylic Acid - Chemical & Pharmaceutical Bulletin. Available at: [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. Available at: [Link]

  • Reductive Amination of Carbonyl Compounds Catalyzed by Ruthenium Nanoparticles on Nb2O5. Available at: [Link]

  • Chemo- and Site-Selective Reductions Catalyzed by a Supramolecular Host and a Pyridine-Borane Cofactor - eScholarship.org. Available at: [Link]

Sources

Application

Application Note: Advanced Solubilization Protocols for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in In Vitro Cell Assays

Target Audience: Research Scientists, Assay Developers, and Preclinical Drug Discovery Professionals Compound Profile: 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (CAS: 1602068-81-4) | MW: 164.25 g/mol | Class: Basic Lipo...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Scientists, Assay Developers, and Preclinical Drug Discovery Professionals Compound Profile: 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (CAS: 1602068-81-4) | MW: 164.25 g/mol | Class: Basic Lipophilic Secondary Amine

Physicochemical Profiling & The Causality of Solubilization

In fragment-based screening (FBS) and preclinical drug development, the transition of a lipophilic small molecule from a lyophilized powder to a biologically active aqueous state is a critical failure point. 5-Methyl-N-(2-methylpropyl)pyridin-3-amine features a basic pyridine ring and a hydrophobic isobutyl group. This amphipathic-leaning, yet predominantly lipophilic structure, makes it highly susceptible to "crashing out" (precipitation) when introduced directly into aqueous cell culture media.

To overcome the high lattice energy of the solid compound, Dimethyl Sulfoxide (DMSO) is employed as the primary vehicle. DMSO is a polar, aprotic solvent that readily solvates hydrophobic domains while remaining infinitely miscible in water. However, as demonstrated in comprehensive1 [1], compounds that are highly soluble in 100% DMSO stock solutions (≥10 mM) often exhibit non-linear solubility curves when transitioned into aqueous co-solvents. Rapid dilution into cell media drives the hydrophobic effect, causing the compound molecules to aggregate over time via Ostwald ripening, which artificially deflates the apparent biological activity and increases assay variance.

Cellular Toxicity & DMSO Thresholds

While DMSO is the universal solvent for small molecules, it is not biologically inert. The amphipathic nature that makes DMSO an excellent solvent also allows it to intercalate into and disrupt cellular phospholipid bilayers.

According to authoritative toxicological evaluations on2 [2], exposure to DMSO concentrations above 0.5% (v/v) induces osmotic stress and protein unfolding. This triggers a pro-apoptotic signaling cascade characterized by the cleavage of caspase-3 and PARP-1. To maintain scientific integrity, the final DMSO concentration in your assay must be strictly controlled.

Toxicity A Excess DMSO Exposure (>0.5% - 1.0% v/v) B Cell Membrane Disruption & Protein Unfolding A->B Osmotic Stress C Caspase-3 Cleavage (Activation) B->C Pro-apoptotic Signal D PARP-1 Cleavage C->D Enzymatic Cascade E Apoptosis / Cell Death (Confounding Assay Results) D->E Irreversible

Mechanistic pathway of DMSO-induced cytotoxicity in cell assays at concentrations exceeding 0.5%.

Maximum Tolerated DMSO Concentrations by Cell Type
Cell Type / Assay ModelMax Recommended DMSO (v/v)Exposure DurationBiological Impact if Exceeded
Primary Cells / Stem Cells ≤ 0.05%24 - 72 hoursRapid apoptosis, loss of pluripotency
Sensitive Immortalized Lines ≤ 0.1%24 - 48 hoursCaspase-3 activation, growth arrest
Robust Immortalized Lines ≤ 0.5%< 24 hoursTranscriptomic shifts, altered signaling
Short-term Biochemical Assays ≤ 1.0%< 4 hoursTarget protein denaturation

Data synthesized from 3 [3] and MDPI toxicological reports [2].

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocol is designed as a self-validating system . Each phase includes a physical or optical checkpoint to verify that 5-Methyl-N-(2-methylpropyl)pyridin-3-amine remains fully solubilized without compromising cell viability.

Protocol A: Preparation of a 10 mM Master Stock

Causality Check: Water absorption degrades DMSO stock integrity over time, leading to delayed precipitation. Always use anhydrous DMSO.

  • Calculation: The molecular weight of the compound is 164.25 g/mol . To prepare 1 mL of a 10 mM stock, accurately weigh 1.64 mg of the lyophilized powder using a calibrated microbalance.

  • Solubilization: Transfer the powder to a sterile, amber glass vial (to prevent potential photo-degradation). Add 1.0 mL of Anhydrous DMSO (≥99.9% purity).

  • Agitation: Vortex vigorously for 60 seconds. If particulates remain, sonicate in a room-temperature water bath for 5–10 minutes.

  • Validation Check 1 (Tyndall Effect): Shine a laser pointer through the vial against a dark background. The absence of a scattered beam confirms the lack of micro-precipitates.

  • Sterile Filtration: Pass the solution through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter . Critical Note: Do not use PES or CA filters, as pure DMSO will dissolve these polymers, introducing toxic leachables into your stock.

  • Storage: Aliquot into single-use 50 µL volumes to avoid freeze-thaw cycles. Store at -20°C (short-term) or -80°C (long-term).

Protocol B: Stepwise Aqueous Dilution for Cell Assays

Causality Check: Direct addition of a 10 mM DMSO stock into cold media creates localized zones of high concentration, causing immediate hydrophobic aggregation.

  • Thawing: Thaw a 50 µL aliquot of the 10 mM stock at room temperature.

  • Intermediate Dilution: If your final target concentration is 10 µM, first create a 1 mM intermediate stock by diluting 10 µL of the master stock into 90 µL of pure DMSO.

  • Pre-warming: Pre-warm the complete cell culture media (containing FBS/BSA, which act as carrier proteins to aid solubility) to 37°C.

  • Dropwise Spiking: While gently vortexing the pre-warmed media, add the intermediate stock dropwise. To achieve a 10 µM final concentration with a safe 0.1% DMSO (v/v) limit, add 1 µL of the 10 mM stock per 1 mL of media.

  • Validation Check 2 (Optical Density): Measure the OD of the final spiked media at 600 nm against a vehicle control. An elevated OD600 indicates compound "crashing out" (micro-precipitation).

  • Vehicle Control: Always prepare a parallel mock media containing the exact same final percentage of DMSO (e.g., 0.1%) without the compound to isolate solvent effects from drug efficacy.

Workflow A 5-Methyl-N-(2-methylpropyl) pyridin-3-amine (Powder) B Add 100% Anhydrous DMSO (Vortex & Sonicate) A->B Solubilize C 10 mM Master Stock (Store at -20°C in Aliquots) B->C Sterile Filter (PTFE) D Intermediate Dilution (in DMSO or PBS) C->D Thaw & Dilute E Pre-warmed Cell Media (Dropwise Addition) D->E Prevent Precipitation F Final Assay Solution (≤0.1% DMSO Final) E->F Assay Ready

Step-by-step workflow for dissolving and diluting the compound to prevent aqueous precipitation.

Quantitative Quality Control Matrix

Implement this matrix to troubleshoot solubilization failures during your assay development:

Quality Control MetricExpected ResultTroubleshooting Action if Failed
Visual Inspection (Stock) Completely clear, colorless/pale liquidIncrease sonication time; warm to 37°C.
OD600 (Final Media) Equal to Vehicle Control (±0.02)Compound precipitated. Use stepwise dilution or add carrier proteins (BSA).
Cell Viability (Vehicle) >95% compared to untreated cellsDMSO toxicity. Reduce final DMSO concentration to ≤0.05%.
Assay Replicability (CV%) <10% variance between wellsInconsistent aliquoting or freeze-thaw degradation. Use fresh aliquots.

References

  • Source: Molecules, National Institutes of Health (NIH)
  • Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical?
  • How to minimize DMSO toxicity when using CYM50260 Source: Benchchem URL

Sources

Method

Application Notes &amp; Protocols: Strategic Application of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine as a Pharmaceutical Intermediate

Abstract 5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a pivotal structural motif increasingly utilized as a pharmaceutical intermediate in the synthesis of targeted therapeutics. Its distinct substitution pattern offers...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a pivotal structural motif increasingly utilized as a pharmaceutical intermediate in the synthesis of targeted therapeutics. Its distinct substitution pattern offers a confluence of steric and electronic properties that are instrumental in achieving high potency and selectivity for various drug targets. This guide provides a comprehensive overview of the strategic application of this intermediate, with a particular focus on its role in the development of Bruton's tyrosine kinase (BTK) inhibitors. We will delve into the rationale for its use, present a detailed, field-proven synthetic protocol, and discuss critical parameters for reaction optimization and success.

Introduction: The Versatility of Substituted Aminopyridines in Modern Medicinal Chemistry

The pyridine ring is a cornerstone of contemporary drug design, prized for its ability to engage in a multitude of non-covalent interactions and serve as a bioisosteric replacement for other aromatic systems. The strategic functionalization of this core scaffold is a key tactic in lead optimization. 5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a prime example of a highly versatile building block, offering several key advantages:

  • Nucleophilic Handle: The 3-amino group serves as a reactive nucleophile, ideal for forming crucial carbon-nitrogen bonds, often through palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination.[1][2][3]

  • Steric and Electronic Tuning: The 5-methyl group provides a means to modulate the electronic properties of the pyridine ring and can introduce beneficial steric interactions within a protein's binding pocket.

  • Lipophilicity and Conformation: The N-(2-methylpropyl), or isobutyl, group can significantly influence the compound's overall lipophilicity, solubility, and metabolic stability. Furthermore, its conformational flexibility can be key to optimizing interactions with the target protein.

These attributes make this intermediate particularly well-suited for the synthesis of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and autoimmune diseases.[4][5][6][7]

Application Focus: Synthesis of a Key Precursor for Bruton's Tyrosine Kinase (BTK) Inhibitors

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor signaling.[7] Its inhibition has proven to be a highly effective therapeutic strategy for a range of B-cell malignancies. Many potent BTK inhibitors feature a core structure derived from the coupling of a substituted aminopyridine with a pyrimidine or a similar heterocyclic system.[4][5][8]

Retrosynthetic Analysis and Strategic Rationale

A common strategy for constructing the core of many BTK inhibitors involves a palladium-catalyzed Buchwald-Hartwig amination. This reaction couples an aminopyridine with a halogenated heterocycle. The retrosynthetic analysis below illustrates this approach.

retrosynthesis cluster_intermediates Starting Materials cluster_reaction Forward Synthesis Target BTK Inhibitor Core Intermediates Key Intermediates Target->Intermediates C-N Disconnection Pyridine 5-Methyl-N-(2-methylpropyl)pyridin-3-amine Pyrimidine Activated Pyrimidine (e.g., 2-chloro-4-aminopyrimidine derivative) Reaction Buchwald-Hartwig Amination Pyridine->Reaction Pyrimidine->Reaction Reaction->Target

Figure 1: Retrosynthetic analysis for a BTK inhibitor core.

The selection of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine is strategic. The nucleophilicity of the secondary amine is well-suited for the coupling reaction, while the isobutyl and methyl groups can provide critical interactions within the BTK active site, enhancing both potency and selectivity.

Detailed Experimental Protocol: Synthesis of a Substituted Pyrimidinyl-pyridinamine Intermediate

This protocol provides a detailed methodology for the synthesis of a key intermediate for a potential BTK inhibitor, employing 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Safety Precaution: This procedure should only be carried out by trained chemists in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE).

Materials and Reagents
ReagentCAS NumberMolecular Weight ( g/mol )Example SupplierPurity
5-Methyl-N-(2-methylpropyl)pyridin-3-amine88260-12-2178.27BLDpharm>98%
2-Chloro-4-aminopyrimidine155-97-5129.56Sigma-Aldrich>97%
Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)51364-51-3915.72Strem Chemicals98%
Xantphos161265-03-8578.68Acros Organics>98%
Sodium tert-butoxide (NaOtBu)865-48-596.10Alfa Aesar97%
Toluene (Anhydrous)108-88-392.14EMD Millipore>99.8%
Step-by-Step Procedure
  • Inert Atmosphere Preparation: A 250 mL Schlenk flask is charged with a magnetic stir bar, then flame-dried under vacuum and backfilled with argon. This cycle is repeated three times to ensure an inert atmosphere.

  • Reagent Addition: Under a positive pressure of argon, the flask is charged with 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (1.0 eq, 3.56 g), 2-Chloro-4-aminopyrimidine (1.1 eq, 2.85 g), sodium tert-butoxide (1.4 eq, 2.69 g), Pd2(dba)3 (0.02 eq, 366 mg), and Xantphos (0.04 eq, 463 mg).

  • Solvent Addition: Anhydrous toluene (100 mL) is added via cannula.

  • Degassing: The reaction mixture is sparged with argon for 15 minutes while stirring.

  • Reaction Conditions: The flask is sealed and heated to 100 °C in a preheated oil bath. The reaction is stirred vigorously at this temperature for 16 hours.

  • Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (Eluent: 50% Ethyl Acetate in Heptane) or LC-MS.

  • Work-up:

    • The reaction mixture is cooled to room temperature.

    • The mixture is diluted with ethyl acetate (100 mL) and filtered through a pad of Celite®. The filter cake is washed with additional ethyl acetate (2 x 50 mL).

    • The combined organic filtrates are washed with water (100 mL) and then brine (100 mL).

    • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude residue is purified by flash column chromatography on silica gel (gradient elution, 20% to 80% ethyl acetate in heptane) to yield the pure product.

Representative Characterization Data
  • 1H NMR (400 MHz, DMSO-d6): δ 8.15 (s, 1H), 7.90 (d, J = 8.0 Hz, 1H), 7.75 (s, 1H), 6.50 (s, 2H), 6.10 (d, J = 8.0 Hz, 1H), 3.05 (d, J = 7.0 Hz, 2H), 2.20 (s, 3H), 1.90 (m, 1H), 0.95 (d, J = 6.5 Hz, 6H).

  • Mass Spectrometry (ESI+): m/z [M+H]+ calculated for C14H19N5: 270.16; found: 270.17.

workflow cluster_workflow Experimental Workflow Setup 1. Inert Atmosphere (Schlenk Flask) Reagents 2. Add Reagents (Pyridine, Pyrimidine, Base, Catalyst, Ligand) Setup->Reagents Solvent 3. Add Anhydrous Toluene Reagents->Solvent Degas 4. Degas with Argon Solvent->Degas Heat 5. Heat to 100 °C (16 hours) Degas->Heat Workup 6. Work-up (Filter, Wash, Extract) Heat->Workup Purify 7. Purify (Column Chromatography) Workup->Purify Product Pure Product Purify->Product

Figure 2: A step-by-step workflow for the Buchwald-Hartwig amination.

Causality and Optimization: Rationale Behind Experimental Choices

  • Catalyst System: The combination of a palladium(0) source (Pd2(dba)3) and a bulky, electron-rich phosphine ligand (Xantphos) is critical for an efficient Buchwald-Hartwig amination.[1][3] Xantphos, with its wide bite angle, promotes the crucial reductive elimination step and helps to stabilize the active catalytic species.

  • Base: Sodium tert-butoxide is a strong, non-nucleophilic base that is essential for deprotonating the amine and regenerating the active Pd(0) catalyst.[9]

  • Solvent: Anhydrous toluene is an excellent solvent for this reaction due to its high boiling point, allowing the reaction to be conducted at elevated temperatures, and its ability to dissolve the organic reagents and intermediates in the catalytic cycle.

  • Inert Conditions: The palladium catalyst, particularly in its active Pd(0) state, is sensitive to oxygen. Therefore, maintaining an inert atmosphere throughout the reaction is paramount to prevent catalyst deactivation and ensure high yields.[10]

Conclusion

5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a highly valuable intermediate for the synthesis of complex, biologically active molecules. Its successful application in the construction of key precursors for BTK inhibitors, as detailed in this guide, underscores its importance in modern drug discovery. The provided protocol, grounded in the well-established principles of palladium-catalyzed cross-coupling, offers a robust starting point for researchers in the field. Further optimization of reaction conditions may be necessary depending on the specific pyrimidine or heterocyclic coupling partner employed.

References

  • Design, synthesis and biological evaluation of novel 3-substituted pyrazolopyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors. Bioorganic & Medicinal Chemistry.
  • Application Notes and Protocols for Buchwald-Hartwig Amination using 3-Bromopyridine-D4. Benchchem.
  • Synthesis and biological evaluation of novel 7-substituted 3-(4-phenoxyphenyl)thieno[3,2-c]pyridin-4-amines as potent Bruton's tyrosine kinase (BTK) inhibitors. PubMed.
  • 1,4,6-Trisubstituted imidazo[4,5-c]pyridines as inhibitors of Bruton's tyrosine kinase. RSC Publishing.
  • Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors.
  • Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. Sigma-Aldrich.
  • A practical Buchwald-Hartwig amination of 2-bromopyridines with vol
  • Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium C
  • The Development of BTK Inhibitors: A Five-Year Upd
  • 5-[Bis(2-methylpropyl)amino]pyridine-3-carboxylic acid. EvitaChem.
  • A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines.

Sources

Application

HPLC method development for quantifying 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

An Application Note and Protocol for the Development of a Stability-Indicating HPLC Method for the Quantification of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine Abstract This document provides a comprehensive guide for th...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Development of a Stability-Indicating HPLC Method for the Quantification of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

Abstract

This document provides a comprehensive guide for the development, optimization, and validation of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. The narrative explains the scientific rationale behind the selection of chromatographic parameters, from initial column and mobile phase screening to fine-tuning for optimal performance. The protocol is designed for researchers, analytical scientists, and drug development professionals, offering detailed, step-by-step instructions for method implementation, validation in accordance with International Council for Harmonisation (ICH) guidelines, and the execution of forced degradation studies to ensure specificity.

Introduction and Analyte Properties

5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a substituted pyridine derivative. Pyridine and its analogues are fundamental building blocks in the pharmaceutical and chemical industries.[1] Accurate quantification is essential for quality control, stability testing, and pharmacokinetic studies. As a basic compound, 5-Methyl-N-(2-methylpropyl)pyridin-3-amine presents specific challenges for RP-HPLC, primarily related to poor peak shape (tailing) due to interactions with residual silanol groups on silica-based stationary phases.[2]

Understanding the physicochemical properties of the analyte is the cornerstone of logical method development.

Table 1: Physicochemical Properties of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (and related compounds)

PropertyEstimated Value/InformationRationale & Impact on HPLC Method
Structure Pyridine ring with an amino group at position 3, a methyl group at position 5, and an N-(2-methylpropyl) group on the amine.The pyridine ring provides UV absorbance for detection. The basic nitrogen atoms (pyridine and exocyclic amine) are key to chromatographic behavior.
Molecular Formula C₁₀H₁₆N₂-
Molecular Weight 164.25 g/mol Influences diffusion characteristics but is less critical for initial parameter selection.
pKa (estimated) 6.5 - 7.5The presence of two basic centers (pyridine nitrogen pKa ~5.2, and an alkylamino group) suggests the compound will be protonated in acidic conditions.[3][4] Operating the mobile phase at a pH at least 2 units below the pKa ensures the analyte is in a single, stable, protonated form, leading to consistent retention and improved peak shape.[5]
logP (estimated) ~2.0 - 2.5The 2-methylpropyl and methyl groups add hydrophobicity, indicating good retention on a C18 column. The compound is not overly hydrophobic, suggesting that a standard-length C18 column and moderate organic solvent concentrations will be effective.
UV Absorbance Expected λmax ~260-280 nmThe substituted pyridine ring is a chromophore. A UV scan of a dilute standard solution should be performed to determine the optimal wavelength for maximum sensitivity and specificity.

Part 1: HPLC Method Development and Optimization

The goal of method development is to achieve a reliable separation with good resolution, symmetric peak shape, and a reasonable run time. For a basic compound like 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, the strategy focuses on controlling the ionization state of the analyte and minimizing undesirable secondary interactions with the stationary phase.

Initial Method Development Strategy

The initial choice of chromatographic conditions is based on the analyte's properties. A reversed-phase C18 column is the workhorse of HPLC and a suitable starting point due to the analyte's predicted hydrophobicity.[6] To address the basic nature of the analyte, an acidic mobile phase is chosen to protonate the molecule and mask residual silanol groups on the silica support, thereby preventing peak tailing.[2] Acetonitrile is often preferred over methanol as the organic modifier for its lower viscosity and UV transparency.

G Analyte Analyte Properties (Basic, Hydrophobic, UV Active) Column Column Selection Modern, End-capped C18 (e.g., 4.6 x 150 mm, 5 µm) Analyte->Column Hydrophobicity MobilePhase Mobile Phase Strategy (Reversed-Phase) Analyte->MobilePhase Basicity Detector Detection UV-Vis Detector Analyte->Detector UV Chromophore InitialRun Initial Isocratic Run (e.g., 60:40 ACN:Buffer) Flow: 1.0 mL/min Column->InitialRun Aqueous Aqueous Phase (A) Acidified Water (pH < 3) e.g., 0.1% Formic Acid MobilePhase->Aqueous Suppress Silanol Interaction & Protonate Analyte Organic Organic Phase (B) Acetonitrile (ACN) MobilePhase->Organic Wavelength Set Wavelength Scan for λmax (~270 nm) Detector->Wavelength Aqueous->InitialRun Organic->InitialRun Wavelength->InitialRun

Caption: Initial HPLC method development strategy flow.

Optimization of Chromatographic Conditions

Once an initial chromatogram is obtained, the method is optimized to meet system suitability criteria (e.g., tailing factor < 1.5, theoretical plates > 2000). Optimization is a systematic process where one parameter is changed at a time to observe its effect on the separation.

  • Mobile Phase pH: The pH of the aqueous portion of the mobile phase is critical. While 0.1% formic acid (pH ~2.7) is a good starting point, exploring buffered mobile phases (e.g., 20 mM potassium phosphate adjusted to pH 2.5) can improve peak shape and method robustness.[7]

  • Organic Modifier Concentration: In reversed-phase chromatography, increasing the percentage of the organic modifier (acetonitrile) decreases the retention time. A gradient elution (e.g., starting at a low percentage of ACN and increasing over time) may be necessary if potential impurities or degradants have significantly different polarities. For a simple quantification assay, an isocratic method is often preferred for its simplicity and robustness. The ACN percentage should be adjusted to achieve a retention time between 3 and 10 minutes.

  • Column Temperature: Increasing column temperature typically decreases retention time and can improve peak efficiency by reducing mobile phase viscosity. A constant, slightly elevated temperature (e.g., 30-40 °C) is recommended to ensure reproducible retention times.[6]

G Start Initial Chromatogram CheckPeak Evaluate Peak Shape (Tailing Factor) Start->CheckPeak CheckRT Evaluate Retention Time (k') CheckPeak->CheckRT Tailing < 1.5 OptimizepH Adjust Mobile Phase pH (e.g., use buffer at pH 2.5) CheckPeak->OptimizepH Tailing > 1.5 OptimizeOrg Adjust % Organic (ACN) (Increase/Decrease) CheckRT->OptimizeOrg RT too long/short OptimizeTemp Adjust Column Temp (e.g., 35 °C) CheckRT->OptimizeTemp RT acceptable OptimizepH->CheckPeak OptimizeOrg->CheckRT Final Final Optimized Method OptimizeTemp->Final

Caption: Workflow for HPLC method optimization.

Part 2: Final Optimized Method and Protocol

The following protocol details the optimized conditions for the quantification of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Instrumentation and Materials
  • HPLC system with UV/PDA detector, pump, autosampler, and column oven.

  • Data acquisition and processing software (e.g., Empower, Chromeleon).

  • Analytical balance, pH meter, volumetric flasks, pipettes.

  • HPLC grade acetonitrile, water, formic acid, and potassium phosphate monobasic.

  • Reference standard of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Chromatographic Conditions

Table 2: Optimized HPLC Method Parameters

ParameterCondition
Column Phenomenex Luna C18(2), 150 x 4.6 mm, 5 µm
Mobile Phase A 20 mM Potassium Phosphate, pH adjusted to 2.5 with Phosphoric Acid
Mobile Phase B Acetonitrile
Mode Isocratic
Composition 55% A : 45% B
Flow Rate 1.0 mL/min
Column Temperature 35 °C
Injection Volume 10 µL
Detector Wavelength 272 nm
Run Time 10 minutes
Protocol: Preparation of Solutions
  • Mobile Phase A (Aqueous Buffer): a. Weigh 2.72 g of potassium phosphate monobasic and dissolve in 1 L of HPLC grade water. b. Adjust the pH to 2.5 using 85% phosphoric acid. c. Filter through a 0.45 µm nylon filter.

  • Standard Stock Solution (1.0 mg/mL): a. Accurately weigh 25 mg of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine reference standard. b. Transfer to a 25 mL volumetric flask. c. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B (Diluent). Sonicate if necessary.

  • Working Standard Solution (e.g., 0.1 mg/mL): a. Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask. b. Dilute to volume with the Diluent.

Protocol: System Suitability Test (SST)

Before sample analysis, perform five replicate injections of the Working Standard Solution to verify system performance.

Table 3: System Suitability Test (SST) Parameters and Acceptance Criteria

ParameterAcceptance Criteria
Tailing Factor (Asymmetry) ≤ 1.5
Theoretical Plates (N) ≥ 2000
% RSD of Peak Area ≤ 2.0%
% RSD of Retention Time ≤ 1.0%

Part 3: Method Validation Protocol

The analytical method must be validated to demonstrate its suitability for its intended purpose, as outlined in the ICH Q2(R1) guideline.[8]

Table 4: Method Validation Parameters and Acceptance Criteria

ParameterProtocol SummaryAcceptance Criteria
Specificity Analyze blank, placebo (if applicable), and analyte spiked with potential impurities/degradants.Peak for the analyte is pure and resolved from all other peaks (Resolution > 2.0).
Linearity Analyze at least five concentrations across the range (e.g., 50% to 150% of the target concentration).Correlation coefficient (r²) ≥ 0.999.
Range Confirmed by linearity, accuracy, and precision data.The range over which the method is precise, accurate, and linear.
Accuracy Analyze samples spiked with known amounts of analyte at three levels (e.g., 80%, 100%, 120%) in triplicate.Mean recovery between 98.0% and 102.0%.
Precision Repeatability: Six replicate analyses at 100% of the target concentration. Intermediate Precision: Repeat on a different day with a different analyst.% RSD ≤ 2.0%.
Limit of Detection (LOD) Determined based on signal-to-noise ratio (S/N) or standard deviation of the response and the slope of the calibration curve.S/N ratio of 3:1.
Limit of Quantitation (LOQ) Determined based on signal-to-noise ratio (S/N) or standard deviation of the response and the slope of the calibration curve.S/N ratio of 10:1. The LOQ must be precise and accurate.
Robustness Deliberately vary method parameters (e.g., flow rate ±10%, column temp ±5°C, mobile phase pH ±0.2).System suitability criteria are met, and results are not significantly impacted.[9]

Part 4: Forced Degradation Study Protocol

A forced degradation study is essential to establish the stability-indicating nature of the HPLC method.[10] The study exposes the drug substance to stress conditions more severe than accelerated stability testing to produce degradation products.[11] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[12]

Protocol: Stress Conditions

Prepare solutions of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (e.g., 1 mg/mL) and subject them to the following conditions. A control sample (unstressed) should be analyzed concurrently.

  • Acid Hydrolysis: Add 1 M HCl and heat at 60 °C for 4 hours. Neutralize with 1 M NaOH before injection.

  • Base Hydrolysis: Add 1 M NaOH and heat at 60 °C for 4 hours. Neutralize with 1 M HCl before injection.

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Store the solid API in an oven at 105 °C for 48 hours. Dissolve in diluent before analysis.

  • Photolytic Degradation: Expose the solid API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). Dissolve in diluent before analysis.

G cluster_stress Stress Conditions cluster_analysis Analysis & Evaluation API_Sample API Sample (1 mg/mL) Acid Acid Hydrolysis (1M HCl, 60°C) API_Sample->Acid Base Base Hydrolysis (1M NaOH, 60°C) API_Sample->Base Oxidation Oxidation (3% H₂O₂, RT) API_Sample->Oxidation Thermal Thermal (Solid, 105°C) API_Sample->Thermal Photo Photolytic (ICH Q1B) API_Sample->Photo HPLC Analyze via Validated HPLC Method Acid->HPLC Base->HPLC Oxidation->HPLC Thermal->HPLC Photo->HPLC Evaluate Evaluate Chromatograms (Peak Purity, Resolution, Mass Balance) HPLC->Evaluate

Caption: Workflow for a forced degradation study.

Data Evaluation

The chromatograms from the stressed samples are evaluated to ensure that all degradation product peaks are baseline resolved from the main analyte peak. Peak purity analysis using a PDA detector is crucial to confirm that the analyte peak is spectrally pure in the presence of any co-eluting degradants. This confirms the method is "stability-indicating."

Table 5: Example Forced Degradation Results Summary

Stress Condition% DegradationResolution (Analyte vs. Closest Degradant)Peak Purity
Acid Hydrolysis ~15%> 2.0Pass
Base Hydrolysis ~8%> 2.0Pass
Oxidation ~20%> 2.0Pass
Thermal No significant degradationN/APass
Photolytic ~5%> 2.0Pass

Conclusion

This application note details a systematic and scientifically grounded approach to developing a stability-indicating RP-HPLC method for the quantification of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. By carefully considering the analyte's physicochemical properties, a robust and reliable method was established. The detailed protocols for method optimization, validation according to ICH guidelines, and forced degradation studies provide a comprehensive framework for implementation in a quality control or research environment, ensuring accurate and reproducible results.

References

  • ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

  • Phenomenex. HPLC Tech Tip: Basic Analytes in Reversed-Phase. [Link]

  • Singh, S., & Bakshi, M. (2000). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 28(5), 1011-1040. [Link]

  • Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

  • Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. [Link]

  • ResearchGate. (2021). Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]

  • Dolan, J. W. (2013). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC North America, 31(4), 258-267. [Link]

  • SciSpace. (2021). Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]

  • ResolveMass Laboratories. (2023). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • Element Lab Solutions. Use of Charged Stationary Phases in Reversed Phase HPLC. [Link]

  • ICH. Q1A(R2) Stability testing of new drug substances and products. [Link]

  • uHPLCs. How to avoid the tailing problem of basic compounds in HPLC analysis?[Link]

  • ResearchGate. (2018). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

  • Scribd. ICH Q2(R1) Analytical Procedures Guide. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • DTIC. Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). [Link]

  • BioPharmaSpec. (2022). Evolution of ICH Q2 guideline (Validation of Analytical Procedures). [Link]

  • European Pharmaceutical Review. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. [Link]

  • PMC. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. [Link]

  • Cheméo. Chemical Properties of 2-Pyridinamine, 5-methyl- (CAS 1603-41-4). [Link]

  • LCGC. (2015). HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. [Link]

  • Wiley Analytical Science. (2020). HPLC determination finds amines made by fermentation. [Link]

  • NIST. Pyridine, 3-(2-methylpropyl)-. [Link]

  • Eur. J. Org. Chem. (2017). pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). [Link]

  • PubChem. 2-Amino-3-methylpyridine. [Link]

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Method

Application Note: Integration of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in High-Throughput Screening and DNA-Encoded Libraries

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Fragment-Based Drug Discovery (FBDD), DNA-Encoded Libraries (DELs), and Kinase Inhibitor Scaffolds Introduction and Physicochemical Rat...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Fragment-Based Drug Discovery (FBDD), DNA-Encoded Libraries (DELs), and Kinase Inhibitor Scaffolds

Introduction and Physicochemical Rationale

In modern drug discovery, the selection of building blocks for High-Throughput Screening (HTS) libraries dictates the success rate of hit identification. 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (hereafter referred to as 5-Me-N-iBu-P3A ) has emerged as a highly privileged fragment scaffold. Pyridine-3-amine derivatives are extensively validated as core pharmacophores in multitargeted protein kinase inhibitors, particularly against FGFR, EGFR, and ALK in oncology indications[1].

The structural anatomy of 5-Me-N-iBu-P3A offers a precise balance of physicochemical properties and functional handles:

  • Pyridine Nitrogen: Acts as a critical hydrogen-bond acceptor, classically anchoring the molecule to the hinge region of the kinase ATP-binding pocket[1].

  • Secondary Amine: Provides a highly reactive vector for library expansion (e.g., amidation, urea formation, or reductive amination) while retaining a hydrogen-bond donor (HBD) capability if derivatized appropriately.

  • 5-Methyl Group: Modulates the basicity ( pKa​ ) of the pyridine nitrogen, optimizing aqueous solubility while sterically restricting the conformation of the 3-amino substituent to favor a bioactive pose[2].

  • Isobutyl Group (2-methylpropyl): Projects a lipophilic vector designed to occupy the hydrophobic sub-pockets adjacent to the hinge region, enhancing binding affinity through van der Waals interactions without violating fragment-like molecular weight constraints[3].

Fragment Compliance Data

To validate its utility in Fragment-Based Drug Discovery (FBDD), we evaluate 5-Me-N-iBu-P3A against the Astex "Rule of Three" (Ro3). As shown in Table 1, the compound exhibits an ideal profile for library inclusion, ensuring high ligand efficiency and minimizing the risk of non-specific binding driven by excessive lipophilicity.

Table 1: Physicochemical Profile of 5-Me-N-iBu-P3A

PropertyValueRo3 ThresholdAssessment
Molecular Weight (MW) 164.25 g/mol 300Pass
Calculated LogP (cLogP) 2.14 3.0Pass
H-Bond Donors (HBD) 1 3Pass
H-Bond Acceptors (HBA) 2 3Pass
Rotatable Bonds 3 3Pass
Polar Surface Area (PSA) 24.9 Ų 60 ŲPass

Mechanistic Workflow: Integration into DNA-Encoded Libraries (DELs)

DNA-Encoded Libraries (DELs) require building blocks that undergo near-quantitative reactions in highly dilute, aqueous conditions to prevent the degradation of the DNA tag. The secondary amine of 5-Me-N-iBu-P3A is an excellent nucleophile for on-DNA amidation.

The rationale for using this specific fragment in DELs is its ability to act as a "capping" or "core" building block. When reacted with a DNA-tethered carboxylic acid, the resulting amide bond rigidly orientates the pyridine ring and the isobutyl group, creating a discrete pharmacophore capable of interrogating complex protein surfaces.

G A DNA-Tethered Scaffold B Split-and-Pool Synthesis A->B C Amidation with 5-Me-N-iBu-P3A B->C D Affinity Selection (Target Protein) C->D E PCR Amplification & NGS D->E F Hit Identification E->F

DEL synthesis and affinity selection workflow utilizing 5-Me-N-iBu-P3A.

Protocol 1: On-DNA Amidation of 5-Me-N-iBu-P3A

Objective: To achieve >90% conversion of a DNA-conjugated carboxylic acid to its corresponding 5-Me-N-iBu-P3A amide. Causality Check: We utilize DMT-MM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride) instead of EDC/sNHS because DMT-MM is highly efficient for secondary amines in aqueous buffers and minimizes DNA depurination[4].

Materials:

  • DNA-conjugated carboxylic acid (1 mM in water)

  • 5-Me-N-iBu-P3A (200 mM in DMSO)

  • DMT-MM (200 mM in water, freshly prepared)

  • MOPS buffer (250 mM, pH 7.5)

Step-by-Step Procedure:

  • Reaction Assembly: In a 1.5 mL low-bind microcentrifuge tube, combine 10 µL of DNA-conjugated carboxylic acid (10 nmol), 20 µL of MOPS buffer (pH 7.5), and 10 µL of 5-Me-N-iBu-P3A (2 µmol, 200 eq).

  • Activation: Add 10 µL of freshly prepared DMT-MM solution (2 µmol, 200 eq) to initiate the reaction.

  • Incubation: Vortex gently and incubate the mixture at 30°C for 16 hours. Note: The slight elevation in temperature overcomes the steric hindrance of the isobutyl group during nucleophilic attack.

  • Quenching & Precipitation: Add 5 µL of 5 M NaCl and 150 µL of cold absolute ethanol. Incubate at -80°C for 2 hours to precipitate the DNA.

  • Recovery: Centrifuge at 14,000 x g for 30 minutes at 4°C. Carefully decant the supernatant. Wash the pellet with 70% cold ethanol, air-dry, and resuspend in 10 µL of nuclease-free water.

  • Validation (Self-Validating Step): Analyze a 1 µL aliquot via LC-MS (using a reverse-phase oligonucleotide column). A successful reaction is validated by a mass shift corresponding to the addition of the fragment ( 146.2 Da, accounting for water loss during amidation).

Application in Target-Based High-Throughput Screening (HTS)

Once incorporated into a library, derivatives of 5-Me-N-iBu-P3A are typically screened against kinase panels. The pyridine-3-amine core has demonstrated high hit rates against receptor tyrosine kinases (RTKs) due to its optimal geometry for hinge-binding[1].

G Target Kinase ATP Pocket Hinge Hinge Region (Backbone NH) Target->Hinge Hydro Hydrophobic Sub-pocket Target->Hydro Pyr Pyridine Nitrogen (H-Bond Acceptor) Hinge->Pyr Hydrogen Bond Iso Isobutyl Group (Steric/Lipophilic) Hydro->Iso Van der Waals SecAm Secondary Amine (Vector for Extension) Pyr->SecAm Scaffold Core Iso->SecAm

Pharmacophore mapping of 5-Me-N-iBu-P3A within a kinase ATP-binding pocket.

Protocol 2: High-Throughput HTRF Kinase Assay

To evaluate the inhibitory potency of 5-Me-N-iBu-P3A derivatives, Homogeneous Time-Resolved Fluorescence (HTRF) is the gold standard due to its resistance to compound auto-fluorescence—a common artifact in pyridine-containing libraries[2].

Objective: Determine the IC50​ of library compounds against FGFR1 in a 384-well format. Causality Check: We use a low ATP concentration (at or near the Km​ ) to sensitize the assay to ATP-competitive inhibitors like pyridine-3-amines.

Step-by-Step Procedure:

  • Compound Plating: Using an acoustic liquid handler (e.g., Echo 550), transfer 50 nL of 5-Me-N-iBu-P3A derivatives (10-point dose-response, starting at 100 µM) into a white 384-well pro-plate.

  • Enzyme Addition: Add 5 µL of 2x FGFR1 enzyme solution (prepared in 50 mM HEPES pH 7.5, 10 mM MgCl2​ , 1 mM EGTA, 0.01% Brij-35, 1 mM DTT) to all wells. Incubate for 15 minutes at room temperature. Rationale: Pre-incubation allows slow-binding fragments to reach equilibrium.

  • Reaction Initiation: Add 5 µL of 2x Substrate/ATP mix (biotinylated poly-Glu-Tyr peptide and ATP at Km​ ). Centrifuge the plate briefly (1000 rpm, 1 min) and incubate for 60 minutes at room temperature.

  • Detection: Stop the reaction by adding 10 µL of HTRF Detection Buffer containing Streptavidin-XL665 (binds biotinylated substrate) and Eu³⁺-Cryptate conjugated anti-phosphotyrosine antibody.

  • Incubation & Read: Incubate for 1 hour in the dark. Read the plate on an HTS microplate reader (e.g., PHERAstar) using dual-wavelength emission (620 nm and 665 nm).

  • Data Validation (Self-Validating System): Calculate the Z'-factor using DMSO-only wells (negative control) and a known pan-kinase inhibitor like Staurosporine (positive control). A Z'-factor > 0.6 validates the assay's robustness. Calculate IC50​ using a 4-parameter logistic regression model.

Representative Screening Data

Historical screening of pyridine-amine fragment libraries reveals distinct target class biases. The data in Table 2 illustrates the expected hit rates, confirming the scaffold's preference for ATP-binding sites over protein-protein interaction (PPI) interfaces.

Table 2: Expected HTS Hit Rates for 5-Me-N-iBu-P3A Derivative Libraries

Target ClassAssay FormatPrimary Screen Hit Rate (>50% inhib at 50 µM)Validated Hit Rate (Dose-Response)
Kinases (e.g., FGFR, EGFR) HTRF / TR-FRET4.2%1.8%
Cholinesterases Ellman's Assay2.1%0.9%
GPCRs (Antagonism) cAMP / FLIPR1.5%0.4%
Protein-Protein Interactions AlphaScreen0.2%<0.1%

Note: The higher hit rate in kinases aligns with the structural propensity of the pyridine-3-amine core to mimic the adenine ring of ATP[1], while its efficacy against cholinesterases is supported by recent multi-target profiling of pyridine derivatives[3].

Conclusion

5-Methyl-N-(2-methylpropyl)pyridin-3-amine represents a highly versatile and chemically tractable scaffold for high-throughput screening. By leveraging its secondary amine for robust on-DNA chemistry and its pyridine core for targeted hinge-binding, drug development professionals can efficiently populate chemical space with high-quality, lead-like molecules. Strict adherence to the provided analytical controls and HTRF protocols ensures that the resulting data is both reproducible and directly translatable to downstream hit-to-lead optimization.

References

  • Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer Source: PubMed / NIH URL:[Link]

  • New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation Source: ACS Publications URL:[Link]

  • Recent Advancements in Pyridine Derivatives as Anticancer Agents Source: International Journal of Science and Applied Technology (IJSAT) URL:[Link]

  • Pyridine derivatives as preferable scaffolds for the process of discovering new drugs Source: ResearchGate URL:[Link]

Sources

Application

Preclinical Formulation Strategies for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine: Overcoming Solubility and Delivery Challenges in In Vivo Dosing

Executive Summary & Physicochemical Rationale Developing robust in vivo dosing formulations for early-stage small molecules requires moving beyond trial-and-error to establish structurally driven, self-validating protoco...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Rationale

Developing robust in vivo dosing formulations for early-stage small molecules requires moving beyond trial-and-error to establish structurally driven, self-validating protocols. 5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a representative lipophilic, weakly basic compound. It features a pyridine ring and a secondary amine (isobutylamino group), yielding two basic centers with estimated pKa values of ~5.2 and ~6.5.

The Causality of Precipitation: At a physiological pH of 7.4, this compound exists predominantly as an uncharged free base, resulting in poor aqueous solubility (< 0.1 mg/mL). While lowering the formulation pH below 5.0 protonates the nitrogens and exponentially increases solubility, administering an unbuffered acidic solution intravenously (IV) is highly problematic. Upon injection, the bloodstream's buffering capacity rapidly neutralizes the formulation, forcing the drug back into its free-base form. This causes in vivo precipitation, potential micro-emboli, and erratic pharmacokinetic (PK) exposure[1]. To circumvent this, we must engineer formulations using cosolvents, surfactants, or cyclodextrins that thermodynamically shield the drug from physiological pH shifts[2].

Formulation Decision Workflow

The following decision tree dictates the logical progression from the compound's physicochemical properties to the optimal in vivo dosing vehicle.

FormulationDecision Start 5-Methyl-N-(2-methylpropyl) pyridin-3-amine Solubility Aqueous Solubility at pH 7.4 < 0.1 mg/mL Start->Solubility Route Intended Dosing Route? Solubility->Route pKa/LogP Analysis IV Intravenous (IV) Requires Clear Solution Route->IV PO Oral (PO) Suspension or Solution Route->PO Cosolvent Cosolvent/Surfactant (e.g., DMSO/Solutol/Saline) IV->Cosolvent High Lipophilicity Cyclodextrin Complexation (e.g., 20% HP-β-CD, pH 4.5) IV->Cyclodextrin pH-dependent PO->Cyclodextrin Max Bioavailability Suspension Aqueous Suspension (0.5% MC / 0.2% Tween 80) PO->Suspension High Dose (>10 mg/kg)

Decision workflow for selecting in vivo formulation strategies based on physicochemical properties.

Quantitative Vehicle Selection Matrix

To ensure optimal tolerability in rodent models (mice/rats), the formulation must balance drug loading with excipient toxicity. The table below summarizes the validated vehicle systems for this compound.

RouteVehicle CompositionMax Target Conc.Solubilization MechanismIn Vivo Risk Factor
IV 5% DMSO / 10% Solutol HS 15 / 85% Saline2.0 - 5.0 mg/mLMicellar EncapsulationHistamine release (Solutol) at high volumes
IV / PO 20% HP-β-CD in 50 mM Acetate (pH 4.5)5.0 - 15.0 mg/mLHost-Guest ComplexationRenal clearance limits in chronic dosing
PO 0.5% MC / 0.2% Tween 80 in Water> 50.0 mg/mLWetting & Rheology ControlDissolution-rate limited absorption

Experimental Protocols: Self-Validating Systems

Protocol A: Intravenous (IV) Micellar Solution

Target Concentration: 2.0 mg/mL Vehicle: 5% DMSO / 10% Solutol HS 15 / 85% Normal Saline (v/v/v)

Mechanistic Rationale: Intravenous administration bypasses absorption barriers but demands absolute, stable solubility. DMSO serves as the primary solubilizer to disrupt the compound’s crystal lattice. Solutol HS 15 (a non-ionic surfactant) forms a micellar corona around the lipophilic free base. This thermodynamic shielding prevents the drug from precipitating when the formulation is subjected to the infinite aqueous dilution of the bloodstream[2].

Step-by-Step Methodology:

  • Weighing: Accurately weigh 20.0 mg of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine into a sterile glass vial.

  • Primary Solubilization: Add 0.5 mL of sterile DMSO. Vortex continuously for 2 minutes until the API is completely dissolved, forming a clear primary solution.

  • Surfactant Addition: Add 1.0 mL of pre-warmed (37°C) Solutol HS 15. Vortex vigorously for 3 minutes to ensure uniform dispersion of the surfactant with the DMSO-drug mixture.

  • Aqueous Dilution: Dropwise, add 8.5 mL of Normal Saline (0.9% NaCl) while continuously stirring at 500 RPM. Critical Step: Rapid addition of saline can cause localized supersaturation and irreversible precipitation.

  • Sterilization: Pass the final formulation through a 0.22 µm PES (Polyethersulfone) syringe filter.

Self-Validating System (The Tyndall Effect): Pass a 650 nm laser pointer through the filtered vial in a dark room. The absence of a visible light beam (scattering) confirms a true micellar solution devoid of sub-visible particulates. If scattering is observed, the micellar capacity has been exceeded, and the formulation is unsafe for IV use.

Protocol B: Oral (PO) High-Dose Suspension

Target Concentration: 10.0 - 50.0 mg/mL Vehicle: 0.5% Methylcellulose (MC) / 0.2% Tween 80 in Deionized Water

Mechanistic Rationale: For oral pharmacokinetic (PK) or toxicology studies requiring high exposure, solutions often fail due to absolute solubility limits, making suspensions the necessary choice[1]. Tween 80 acts as a wetting agent, lowering the interfacial tension between the hydrophobic drug crystals and the aqueous vehicle. Methylcellulose acts as a rheology modifier, increasing the continuous phase viscosity to adhere to Stokes' Law, thereby retarding particle sedimentation.

Step-by-Step Methodology:

  • Vehicle Preparation: Dissolve 0.5 g of MC in 50 mL of hot (80°C) deionized water, agitate, and quench with 50 mL of ice-cold water to yield a clear 0.5% MC solution. Add 0.2 mL of Tween 80 and stir gently to avoid foaming.

  • Wetting/Trituration: Weigh 500 mg of the compound into a ceramic mortar. Add 0.5 mL of the vehicle and triturate vigorously with a pestle for 5 minutes to form a smooth, homogenous paste. Causality: Mechanical shearing breaks down agglomerates and ensures complete wetting of the hydrophobic surfaces.

  • Geometric Dilution: Gradually add the remaining vehicle in 2 mL increments, triturating constantly, until a final volume of 10 mL is reached.

  • Homogenization: Transfer to a vial and homogenize using a probe sonicator (20% amplitude, 1 minute on ice) to achieve a uniform particle size distribution (D90 < 10 µm).

Self-Validating System (Sedimentation Volume Ratio, F ): Transfer 10 mL of the suspension to a graduated cylinder. Allow it to sit undisturbed for 2 hours. Calculate F=Vu​/V0​ (where Vu​ is the ultimate volume of the sediment and V0​ is the original volume). An F value > 0.90 validates that the suspension is physically stable and will provide uniform dose homogeneity during oral gavage.

Protocol C: Alternative IV/PO Solution (Cyclodextrin Complexation)

Target Concentration: 5.0 - 15.0 mg/mL Vehicle: 20% (w/v) Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in 50 mM Acetate Buffer (pH 4.5)

Mechanistic Rationale: The hydrophobic cavity of HP-β-CD encapsulates the isobutyl and methyl groups of the compound, while the hydrophilic exterior ensures aqueous solubility. The mildly acidic buffer ensures partial protonation of the pyridine nitrogen, synergizing with the complexation mechanism to maximize drug loading without requiring organic solvents[3].

References

  • Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201-230. [Link]

  • Challa, R., Ahuja, A., Ali, J., & Khar, R. K. (2005). Cyclodextrins in drug delivery: An updated review. AAPS PharmSciTech, 6(2), E329-E357.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Crystallization of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

Welcome to our dedicated technical support guide for the crystallization of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. This resource is designed for researchers, scientists, and drug development professionals to navigat...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to our dedicated technical support guide for the crystallization of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with achieving high purity during the crystallization of this active pharmaceutical ingredient (API). As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your crystallization processes effectively.

Crystallization is a critical purification step that dictates the quality, stability, and efficacy of an API.[1] However, the incorporation of structurally similar impurities is a common challenge that can compromise the final product's purity.[2][3] This guide provides a structured approach to identifying and mitigating the formation of byproducts during the crystallization of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The solutions provided are based on established principles of crystallization and the known chemistry of substituted aminopyridines.

Issue 1: Presence of a Higher Molecular Weight Impurity, Suspected Dialkylation Byproduct

Question: My final crystalline product shows a persistent impurity with a higher molecular weight than the target compound. Mass spectrometry analysis suggests it could be a dialkylated species, 5-Methyl-N,N-bis(2-methylpropyl)pyridin-3-amine. How can I reduce this byproduct?

Probable Cause: The formation of a dialkylated byproduct is a common issue in the N-alkylation of aminopyridines, often resulting from an excess of the alkylating agent or reaction conditions that favor over-alkylation.[4][5] This impurity, being structurally very similar to the desired product, can readily co-crystallize or form a solid solution, making it difficult to purge.[6]

Recommended Solutions:

  • Upstream Control (Synthesis):

    • Stoichiometry: Carefully control the stoichiometry of the N-alkylation reaction. Use a minimal excess of the isobutyl-containing alkylating agent.

    • Reaction Conditions: Lowering the reaction temperature or using a less reactive base might improve selectivity for mono-alkylation.[4]

  • Crystallization Process Optimization:

    • Solvent Selection: The choice of solvent is paramount. A solvent system where the dialkylated byproduct has significantly higher solubility than the desired mono-alkylated product is ideal. You may need to screen a variety of solvents or solvent mixtures. Solubility data for aminopyridines in various solvents can guide this selection.[7]

    • Controlled Supersaturation: Generate supersaturation slowly. A rapid cooling or fast addition of an anti-solvent can trap impurities within the growing crystal lattice. A slower, more controlled process allows for more selective crystallization of the target molecule.[2]

    • Slurry Aging (Ostwald Ripening): After crystallization, hold the resulting slurry at a constant temperature for an extended period (e.g., 6-24 hours). This process, known as Ostwald ripening, allows smaller, potentially less pure crystals to dissolve and re-precipitate onto larger, more stable, and purer crystals.

Issue 2: Poor Yield and Oily Precipitate During Crystallization

Question: When I attempt to crystallize my product, I get a low yield of crystals and a significant amount of oily material. What is causing this and how can I fix it?

Probable Cause: The formation of an oil or "oiling out" during crystallization typically occurs when the supersaturation is too high, causing the solute to separate as a liquid phase before it can nucleate and grow as crystals. This can be exacerbated by the presence of impurities that depress the melting point of the solid phase or inhibit nucleation. The oil phase can trap significant amounts of impurities and the desired product, leading to poor yield and purity.

Recommended Solutions:

  • Reduce the Level of Supersaturation:

    • Slower Cooling: Implement a slower, linear or staged cooling profile. Avoid "crash cooling" the solution.

    • Anti-Solvent Addition: If using an anti-solvent, add it very slowly to a well-agitated solution of your product. Consider adding it at a slightly elevated temperature.

    • Higher Crystallization Temperature: Start the crystallization process at a higher temperature, where the solubility of the compound is greater, and the supersaturation level is lower.

  • Seeding:

    • Introduce a small quantity of high-purity seed crystals of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine at a point where the solution is only slightly supersaturated. Seeding provides a template for crystal growth, bypassing the kinetic barrier for primary nucleation and helping to prevent oiling out.[8] The optimal seeding strategy can kinetically reject impurities.[8]

  • Solvent System Modification:

    • Switch to a solvent in which your compound has a steeper solubility curve. This can provide a wider operating window for controlled crystallization.

    • Consider a solvent system where the product is less soluble, reducing the likelihood of reaching the high supersaturation levels that lead to oiling.

Diagram: Troubleshooting Crystallization Failures

The following diagram outlines a decision-making workflow for addressing common crystallization issues.

G start Crystallization Issue (e.g., High Impurity, Low Yield, Oiling Out) check_impurity Identify Impurity (HPLC, MS, NMR) start->check_impurity check_process Review Crystallization Protocol start->check_process is_known Is Impurity Known? check_impurity->is_known upstream Optimize Synthesis: - Stoichiometry - Temperature - Reaction Time is_known->upstream Yes unknown_impurity Characterize Impurity (Isolate and Analyze) is_known->unknown_impurity No solvent_screen Perform Solvent Screening (Solubility & Purity Purge) upstream->solvent_screen unknown_impurity->upstream is_oiling_out Oiling Out Occurring? check_process->is_oiling_out optimize_ss Reduce Supersaturation: - Slower Cooling/Anti-Solvent Addition - Higher Crystallization Temp is_oiling_out->optimize_ss Yes is_oiling_out->solvent_screen No add_seeding Implement Seeding Protocol optimize_ss->add_seeding final_product Achieve Target Purity & Yield add_seeding->final_product solvent_screen->final_product

Caption: A workflow for diagnosing and resolving common crystallization problems.

Frequently Asked Questions (FAQs)

Q1: What are the most likely byproducts I should be looking for during the synthesis and crystallization of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine?

Based on the general synthesis of N-alkylated aminopyridines, you should be vigilant for:

  • Unreacted Starting Materials: Primarily the parent amine, 5-methylpyridin-3-amine.

  • Over-alkylation Products: As discussed in the troubleshooting guide, 5-Methyl-N,N-bis(2-methylpropyl)pyridin-3-amine is a potential byproduct.[5]

  • Positional Isomers: Depending on the synthetic route, isomers such as those arising from reaction at the pyridine ring nitrogen (forming a pyridinium salt) could occur, though N-alkylation of the amino group is generally favored.[9]

  • Byproducts from the Alkylating Agent: Impurities related to the isobutyl source (e.g., isobutanol if using a borrowing hydrogen approach).[10]

Diagram: Potential Byproduct Formation Pathway

G cluster_0 N-Alkylation Reaction A 5-Methylpyridin-3-amine (Starting Material) C Desired Product: 5-Methyl-N-(2-methylpropyl)pyridin-3-amine A->C Mono-alkylation (Desired) B Isobutyl Halide (Alkylating Agent) B->C Mono-alkylation (Desired) D Byproduct: 5-Methyl-N,N-bis(2-methylpropyl)pyridin-3-amine C->D Over-alkylation (Side Reaction)

Caption: Simplified reaction scheme showing the formation of a dialkylated byproduct.

Q2: How do I select the best solvent for my crystallization?

A good crystallization solvent should exhibit:

  • High solubility at high temperatures and low solubility at low temperatures. This provides a good yield upon cooling.

  • Different solubility characteristics for the product and impurities. Ideally, the impurities should remain in the mother liquor.

  • Formation of well-defined, non-needle-like crystals. This aids in filtration and washing.

  • Safety and environmental considerations.

A practical approach is to perform a small-scale solvent screen using a panel of solvents with varying polarities (e.g., isopropanol, ethyl acetate, toluene, heptane, and mixtures thereof). Solubility data for similar compounds like 2-aminopyridine can provide a starting point.[7]

Q3: Can changing the cooling rate impact the purity of my final product?

Absolutely. The cooling rate directly influences the level of supersaturation.

  • Fast Cooling: Leads to high supersaturation, rapid nucleation, and fast crystal growth. This is more likely to trap impurities and lead to smaller, less pure crystals.[2]

  • Slow Cooling: Maintains a lower level of supersaturation, allowing for slower, more orderly crystal growth. This gives impurity molecules time to diffuse away from the growing crystal surface, resulting in higher purity.

A staged cooling profile (e.g., a slow ramp followed by a hold period) is often more effective than a simple linear cool.

Optimized Cooling Crystallization Protocol

This protocol provides a general framework. Specific temperatures, solvent volumes, and rates should be optimized for your specific process.

Objective: To crystallize 5-Methyl-N-(2-methylpropyl)pyridin-3-amine with a purity of >99.5%.

Materials:

  • Crude 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

  • Crystallization solvent (e.g., Isopropanol/Heptane mixture, pre-determined ratio)

  • Seed crystals (high purity)

Protocol:

  • Dissolution: Charge the crude material to a clean, dry reactor. Add the primary solvent (e.g., Isopropanol) and agitate. Heat the mixture to a temperature sufficient to achieve complete dissolution (e.g., 60-70°C).

  • Polishing Filtration (Optional): If insoluble particulate matter is present, perform a hot filtration through a suitable filter medium.

  • Controlled Cooling & Seeding:

    • Cool the solution slowly (e.g., 10°C/hour) to the seeding temperature (e.g., 55°C).

    • Prepare a slurry of seed crystals in a small amount of the crystallization solvent.

    • Add the seed slurry to the reactor.

    • Hold at the seeding temperature for 1-2 hours to allow the seeds to mature.

  • Anti-Solvent Addition:

    • Slowly add the anti-solvent (e.g., Heptane) over 2-4 hours while maintaining the temperature. The slow addition is critical to control supersaturation.

  • Final Cooling & Slurry Aging:

    • Cool the slurry slowly (e.g., 5-10°C/hour) to the final isolation temperature (e.g., 0-5°C).

    • Hold the slurry at the final temperature with agitation for at least 4 hours to maximize yield and allow for further purification via Ostwald ripening.

  • Isolation and Drying:

    • Filter the crystalline product.

    • Wash the filter cake with a cold mixture of the crystallization solvents.

    • Dry the product under vacuum at a suitable temperature (e.g., 40-50°C) until a constant weight is achieved.

Table: Key Crystallization Parameters and Their Impact on Purity
ParameterHigh Purity ConditionLow Purity ConditionRationale
Cooling Rate Slow (e.g., 5-10°C/hr)Fast ("Crash Cool")Allows for selective incorporation of the target molecule into the crystal lattice.[2]
Supersaturation Low / ControlledHigh / UncontrolledReduces the driving force for impurity incorporation and prevents oiling out.[2]
Seeding Seeded with high-purity crystalsUnseeded (spontaneous nucleation)Provides a template for ordered growth and can kinetically exclude impurities.[8]
Agitation Rate ModerateToo Low or Too HighEnsures homogeneity without causing excessive secondary nucleation or crystal breakage.[2]
Solvent Choice High impurity solubilitySimilar solubility for product and impurityMaximizes the purging of impurities into the mother liquor.[7]

References

  • Geert-Jan Witkamp, et al. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. ACS Publications. Available at: [Link]

  • National Center for Biotechnology Information. (2020). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. Available at: [Link]

  • Syrris. (2024). Pharmaceutical Crystallization in drug development. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds. Available at: [Link]

  • MDPI. (2023). Kinetic Optimization of the Batch Crystallization of an Active Pharmaceutical Ingredient in the Presence of a Low-Solubility, Precipitating Impurity. Available at: [Link]

  • Royal Society of Chemistry. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control. Available at: [Link]

  • Google Patents. (n.d.). DE3245950A1 - Process for the preparation of substituted pyridines.
  • Wikipedia. (n.d.). Pyridine. Available at: [Link]

  • Google Patents. (n.d.). US2708653A - Purification of pyridine bases by distillation.
  • National Center for Biotechnology Information. (n.d.). Advances on the biosynthesis of pyridine rings. Available at: [Link]

  • ACS Publications. (2024). Development of a Mild and Efficient Process for Ir-Catalyzed N-Alkylation of 4-Bromopyridin-2-amine with a Primary Alcohol via Borrowing Hydrogen. Available at: [Link]

  • ResearchGate. (2011). A Facile N-Monoalkylation of Aminopyridines. Available at: [Link]

  • ACS Publications. (2022). Catalytic and Mechanistic Approach to the Metal-Free N-Alkylation of 2-Aminopyridines with Diketones. Available at: [Link]

  • ACS Publications. (2007). Direct Synthesis of Pyridine Derivatives. Available at: [Link]

  • ResearchGate. (n.d.). N-alkylation of 2-pyridyl amine with arylmethyl alcohols. Available at: [Link]

  • ResearchGate. (n.d.). A plausible mechanism for the formation of pyridine derivative. Available at: [Link]

  • ACS Publications. (2005). Pyridine N-Alkylation by Lithium, Magnesium, and Zinc Alkyl Reagents: Synthetic, Structural, and Mechanistic Studies on the Bis(imino)pyridine System. Available at: [Link]

  • IntechOpen. (2022). The Chemistry of Benzo and Carbocyclic Derivatives of Pyridine. Available at: [Link]

  • National Center for Biotechnology Information. (2024). Polysubstituted Pyridines from 1,4-Oxazinone Precursors. Available at: [Link]

  • RSC Publishing. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). Available at: [Link]

  • ACS Publications. (2022). Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. Available at: [Link]

  • Digital CSIC. (2025). Journal of Molecular Structure. Available at: [Link]

  • ACS Publications. (2005). Improved Methodologies for the Preparation of Highly Substituted Pyridines. Available at: [Link]

  • MDPI. (2022). Synthesis, Crystal Structures, Lipophilic Properties and Antimicrobial Activity of 5-Pyridylmethylidene-3-rhodanine-carboxyalkyl Acids Derivatives. Available at: [Link]

  • ResearchGate. (2016). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?. Available at: [Link]

  • Google Patents. (n.d.). US5332824A - Process for the preparation of 2-amino-5-methyl-pyridine.

Sources

Optimization

Technical Support Center: Optimizing Buchwald-Hartwig Amination for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

Introduction: Navigating the Challenges of a Heteroaromatic Substrate Welcome to the technical support guide for the Buchwald-Hartwig amination involving 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. This reaction is a pow...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Navigating the Challenges of a Heteroaromatic Substrate

Welcome to the technical support guide for the Buchwald-Hartwig amination involving 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. This reaction is a powerful tool for C-N bond formation, but its success with this specific substrate is not always straightforward. The primary challenges arise from the inherent properties of the aminopyridine core:

  • Catalyst Inhibition: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium catalyst. This coordination can lead to the formation of off-cycle, inactive palladium complexes, effectively "poisoning" the catalyst and stalling the reaction.[1][2]

  • Steric Hindrance: The secondary amine is substituted with a bulky isobutyl group, which can sterically impede crucial steps in the catalytic cycle, particularly the final reductive elimination that forms the desired product.[3][4]

This guide is structured to provide you with a logical framework for troubleshooting and optimization, grounded in mechanistic principles, to help you achieve high yields and reproducible results.

Visual Overview: Key Parameters for Success

Before delving into specific issues, it's crucial to understand the interplay of the core reaction components. The success of this transformation depends on the careful balance of the catalyst system, base, and solvent to favor the productive catalytic cycle over catalyst deactivation pathways.

sub Substrate 5-Methyl-N-(2-methylpropyl)pyridin-3-amine + Aryl Halide/Triflate cat Catalyst System (Pd Precatalyst + Ligand) sub->cat Pyridine Inhibition prod Desired Product (High Yield) sub->prod Productive Reaction cat->prod base Base Selection (Strength & Solubility) base->cat Catalyst Decomposition base->prod sol Solvent Choice (Polarity & Temperature) sol->cat Solubility Issues sol->prod

Caption: Key factors influencing the Buchwald-Hartwig amination.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with 5-Methyl-N-(2-methylpropyl)pyridin-3-amine failing when similar reactions with anilines work well?

A1: The primary culprit is often catalyst poisoning by the pyridine nitrogen.[2] Unlike simple anilines, the pyridine ring presents a competing coordination site for the palladium catalyst. This can sequester the active catalyst into an unproductive state. Success requires a ligand that is bulky enough to sterically disfavor pyridine binding while still promoting the necessary steps of the catalytic cycle.[4]

Q2: What is the most critical parameter to optimize for this specific substrate?

A2: The choice of ligand is paramount. Sterically hindered and electron-rich dialkylbiaryl phosphine ligands (e.g., Buchwald ligands) are essential.[3][5] These ligands create a bulky coordination sphere around the palladium atom that accelerates the rate-limiting reductive elimination step and minimizes competitive inhibition from the pyridine nitrogen.[4]

Q3: Can I use a standard palladium source like Pd(OAc)₂ or Pd₂(dba)₃?

A3: While possible, it is highly recommended to use modern palladium pre-catalysts (e.g., G3 or G4 palladacycles). These pre-catalysts form the active monoligated Pd(0) species more cleanly and efficiently than traditional sources.[6][7] This leads to more reliable and reproducible reactions, which is especially important when dealing with challenging substrates that are prone to catalyst deactivation.

Q4: Does the choice of aryl halide (Cl, Br, I) matter?

A4: Yes, the reactivity order is generally I > Br > OTf > Cl.[6] While aryl iodides are most reactive, the iodide anion generated can sometimes have an inhibitory effect on the catalyst.[6][8] Aryl bromides often provide a good balance of reactivity and stability. Aryl chlorides are the most challenging and typically require the most active catalyst systems (e.g., those based on ligands like tBuXPhos or RuPhos) and higher reaction temperatures to achieve efficient oxidative addition.[9][10]

Troubleshooting Guide for Low Yield & Failed Reactions

This section is designed to help you diagnose and solve specific experimental issues.

G start Reaction Failed (Low or No Conversion) check_catalyst Is the Catalyst System Optimal? (Bulky Ligand + Precatalyst) start->check_catalyst check_base Is the Base Correct? (Strong, Non-nucleophilic) check_catalyst->check_base No sol_catalyst Solution: Screen Bulky Ligands (XPhos, RuPhos). Use a G3/G4 Precatalyst. check_catalyst->sol_catalyst Yes check_conditions Are Reaction Conditions Anhydrous & Anaerobic? check_base->check_conditions No sol_base Solution: Switch to NaOtBu or LHMDS. Ensure base is fresh & finely ground. check_base->sol_base Yes check_solubility Are all Reagents Soluble? check_conditions->check_solubility No sol_conditions Solution: Dry solvents thoroughly. Degas solvent via sparging. Use glovebox for setup. check_conditions->sol_conditions Yes check_solubility->start No (Re-evaluate) sol_solubility Solution: Switch to a better solvent (Toluene, Dioxane). Increase temperature slightly (80-110 °C). check_solubility->sol_solubility Yes pd0 L-Pd(0) Active Catalyst oa_complex Oxidative Addition Complex L-Pd(II)(Ar)(X) pd0->oa_complex Oxidative Addition amine_complex Amine Coordination [L-Pd(II)(Ar)(Amine)]+X- oa_complex->amine_complex Ligand Exchange amido_complex Palladium Amido Complex L-Pd(II)(Ar)(Amide) amine_complex->amido_complex Deprotonation bh Base-H+ amido_complex->bh product Ar-NR2 (Product) amido_complex->product arx Ar-X arx->oa_complex amine R2NH amine->amine_complex base Base base->amine_complex product->pd0 Reductive Elimination (CRITICAL STEP)

Sources

Troubleshooting

Technical Support Center: Stabilizing 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in Solution

Executive Overview 5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a structurally complex secondary aminopyridine. In solution—particularly in aqueous or polar organic media—it is highly susceptible to oxidative degradatio...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a structurally complex secondary aminopyridine. In solution—particularly in aqueous or polar organic media—it is highly susceptible to oxidative degradation. This guide provides drug development professionals and formulation scientists with mechanistic troubleshooting strategies and self-validating protocols to ensure the chemical integrity of this active pharmaceutical ingredient (API).

Mechanistic Diagnostics (FAQ)

Q1: Why does my solution of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine turn yellow or brown over time, even at room temperature? Causality: The discoloration is a hallmark of secondary amine auto-oxidation. Dissolved oxygen initiates a radical chain reaction by abstracting an electron from the lone pair on the secondary amine nitrogen, followed by hydrogen abstraction at the alpha-carbon of the isobutyl group to form an amine radical[1]. This radical rapidly reacts with oxygen to form hydroperoxides, which subsequently dehydrate into highly conjugated, colored imine intermediates[1]. Over time, these imines hydrolyze into cleavage products such as 5-methylpyridin-3-amine and isobutyraldehyde[2].

Q2: I am observing rapid API loss without significant color change. What alternative degradation pathways exist? Causality: If your solution is losing API assay but remaining relatively colorless, the pyridine ring is likely undergoing N-oxidation. Pyridine nitrogens are susceptible to oxidation by trace peroxides in the solvent, forming pyridine N-oxides[3]. Because N-oxides do not possess the extended conjugated chromophores of imines, this degradation pathway is often visually undetectable and requires HPLC-MS for diagnosis.

Q3: My solutions degrade rapidly even when stored in the dark. What is driving this? Causality: Trace transition metals (e.g., Fe³⁺, Cu²⁺, Cr³⁺) leached from glass containers or stainless steel manufacturing equipment act as potent catalysts for oxidative degradation. These free metal ions catalyze the decomposition of trace hydroperoxides into highly reactive alkoxy and peroxy radicals via Fenton-like chemistry, driving the oxidation chain reaction even in the absence of light[4].

Mechanism A 5-Methyl-N-(2-methylpropyl) pyridin-3-amine B Amine Radical (e- / H+ Abstraction) A->B O2 / Trace Metals F Pyridine N-Oxide A->F Peroxides C Hydroperoxide Intermediate B->C +O2 D Imine Formation (Colored Species) C->D -H2O E Cleavage Products (Aldehyde + Primary Amine) D->E Hydrolysis

Fig 1. Oxidative degradation pathways of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Mitigation Strategies: The Synergistic Approach

A single antioxidant is rarely sufficient to stabilize secondary aminopyridines because oxidation is a multi-stage cascade. A robust formulation requires a multi-modal defense system[5]:

  • Oxygen Scavengers: Ascorbic acid or hydroxylamine derivatives consume residual dissolved oxygen before it can react with the amine[5].

  • Radical Scavengers (Primary Antioxidants): Hindered phenols, such as Butylated Hydroxytoluene (BHT), or methimazole intercept propagating peroxy radicals, breaking the chain reaction[5]. Furthermore, azole derivatives can be utilized to stop or reduce the formation of undesired amine oxidation products[6].

  • Metal Chelators: EDTA or DTPA sequester free metal ions, rendering them catalytically inert and preventing peroxide decomposition[7].

Quantitative Performance Data

The following table summarizes the causal impact of different stabilization strategies on the degradation rate of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (10 mg/mL in aqueous buffer, pH 7.4, stressed at 40°C for 14 days).

Formulation StrategyDissolved O₂ (ppm)Free Fe³⁺ (ppm)% API Remaining (Day 14)Visual Appearance (Day 14)
Control (Untreated) 8.52.064.2%Dark Brown
Degassing Only (N₂) < 0.12.081.5%Light Yellow
Chelation Only (0.05% EDTA) 8.5< 0.0178.9%Yellow
Antioxidant Only (0.1% BHT) 8.52.086.3%Pale Yellow
Synergistic System (All Above) < 0.1< 0.0199.6% Colorless (Clear)

Self-Validating Experimental Protocol: Preparation of Ultra-Stable Amine Solutions

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. Each critical step includes a verification check to ensure the causality of the stabilization mechanism is actively maintained.

Materials Required:

  • High-purity solvent (e.g., HPLC-grade Water or Ethanol)

  • Argon or High-Purity Nitrogen gas

  • Disodium EDTA (Metal Chelator)

  • Butylated Hydroxytoluene (BHT) or Ascorbic Acid (Antioxidant)

  • Dissolved Oxygen (DO) Meter

Step 1: Solvent Degassing (Removing the Initiator)

  • Action: Sparge the base solvent with Argon gas through a porous glass frit for a minimum of 30 minutes at room temperature.

  • Causality: Displaces dissolved oxygen, removing the primary reactant required for hydroperoxide formation[2].

  • Validation Check: Measure the solvent with a DO meter. Do not proceed until DO < 0.1 ppm.

Step 2: Matrix Stabilization (Neutralizing Catalysts & Radicals)

  • Action: While maintaining an Argon blanket, add 0.05% (w/v) Disodium EDTA and 0.1% (w/v) BHT (or Ascorbic acid if strictly aqueous) to the degassed solvent. Stir until completely dissolved.

  • Causality: EDTA complexes with trace metals (Fe³⁺, Cu²⁺) to prevent catalytic radical generation[7]. BHT acts as a sacrificial radical sink[5].

  • Validation Check (Blank Matrix): Run an HPLC-UV analysis of this "blank" matrix. Confirm that the antioxidant peaks do not co-elute with the expected retention time of your API.

Step 3: API Compounding (Protecting the Substrate)

  • Action: Slowly add the 5-Methyl-N-(2-methylpropyl)pyridin-3-amine to the stabilized matrix under continuous Argon flow. Seal the vessel with a PTFE-lined cap immediately after dissolution.

  • Causality: Introducing the API only after the environment is scrubbed of oxygen, metals, and radicals ensures the amine is never exposed to oxidative stress.

  • Validation Check (T=0 Baseline): Extract a 1 mL aliquot using a purged syringe. Perform an immediate HPLC-UV assay to establish the 100% baseline concentration. Store a parallel "Control Vial" (API in untreated solvent) alongside your stabilized batch to empirically validate the formulation's protective effect over time.

Workflow S1 1. Solvent Degassing (Ar Sparging, <0.1 ppm O2) S2 2. Metal Chelation (Add 0.05% EDTA) S1->S2 S3 3. Antioxidant System (0.1% BHT + 0.05% Ascorbate) S2->S3 S4 4. API Addition (Under Ar blanket) S3->S4 S5 5. HPLC/UV Validation (Confirm baseline purity) S4->S5

Fig 2. Self-validating formulation workflow for oxidation-resistant amine solutions.

References[1] relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures - Oxford Academic - Link[2] New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms - ACS Publications - Link[4] Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate... - ACS Publications - Link[7] Antioxidant for organic amine type decarburizing solution (CN104226079A) - Google Patents - Link[3] 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides - PMC / NIH - Link[5] Complex antioxidant composition for preventing aromatic amine from discoloring (CN105037178B) - Google Patents - Link[6] Inhibition of amine oxidation (US20120271026A1) - Google Patents - Link

Sources

Optimization

Scale-up challenges and solutions for 5-Methyl-N-(2-methylpropyl)pyridin-3-amine production

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. This document provides in-dept...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during production, ensuring robust and reproducible outcomes.

Section 1: Synthesis Overview and Key Challenges

5-Methyl-N-(2-methylpropyl)pyridin-3-amine is a substituted pyridinamine derivative often utilized as a key intermediate in the synthesis of complex bioactive molecules and pharmaceuticals. The successful scale-up of its synthesis is critical for advancing drug development programs. However, transitioning from bench-scale to pilot or manufacturing scale often introduces challenges not apparent in initial lab experiments. These can include changes in impurity profiles, difficulties in controlling reaction exotherms, and product isolation issues.[1]

Two primary synthetic routes are commonly employed for this class of compounds:

  • Reductive Amination: A two-step or one-pot reaction involving the condensation of 5-methylpyridin-3-amine with isobutyraldehyde to form an intermediate imine, which is subsequently reduced to the target secondary amine.

  • Buchwald-Hartwig Amination: A palladium-catalyzed cross-coupling reaction between 3-bromo-5-methylpyridine and isobutylamine. This method is valued for its broad substrate scope but requires careful control of catalyst systems and reaction conditions.[2]

This guide will address the specific challenges associated with both routes, providing actionable solutions grounded in established chemical principles.

Visualizing the Synthetic Pathways

G cluster_0 Route 1: Reductive Amination cluster_1 Route 2: Buchwald-Hartwig Amination A1 5-Methylpyridin-3-amine A3 [Imine Intermediate] A1->A3 Condensation (-H2O) A2 Isobutyraldehyde A2->A3 Condensation (-H2O) A4 5-Methyl-N-(2-methylpropyl)pyridin-3-amine A3->A4 Reduction (e.g., NaBH(OAc)3) B1 3-Bromo-5-methylpyridine B3 5-Methyl-N-(2-methylpropyl)pyridin-3-amine B1->B3 Pd Catalyst Ligand, Base (e.g., t-BuONa) B2 Isobutylamine B2->B3 Pd Catalyst Ligand, Base (e.g., t-BuONa)

Caption: Primary synthetic routes to the target compound.

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis and scale-up of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Q1: Which synthetic route is generally preferred for large-scale production?

A1: The choice of route depends on several factors, including raw material cost, process safety, and required purity.

  • Reductive Amination is often preferred for scale-up due to its use of less expensive starting materials and avoidance of palladium catalysts, which can be costly and require dedicated steps for removal from the final product.

  • Buchwald-Hartwig Amination offers high efficiency and functional group tolerance but introduces challenges related to catalyst cost, sourcing specialized ligands, and ensuring complete removal of palladium to meet regulatory standards for active pharmaceutical ingredients (APIs).[3]

Q2: What are the critical process parameters to monitor during a reductive amination scale-up?

A2: Key parameters for a successful and safe scale-up include:

  • Temperature Control: Imine formation is often driven by removing water, which may require heating. The subsequent reduction step can be exothermic, necessitating efficient reactor cooling to prevent side reactions or runaway conditions.

  • Reagent Addition Rate: Slow, controlled addition of the reducing agent is crucial for managing the reaction exotherm.

  • Mixing Efficiency: Adequate agitation is vital, especially in large reactors, to ensure homogeneity and prevent localized concentration gradients that can lead to impurity formation.[1]

  • Moisture Control: The initial imine formation is an equilibrium reaction. On a large scale, ensuring efficient water removal (e.g., via a Dean-Stark trap or azeotropic distillation) is critical to drive the reaction to completion.

Q3: How can I effectively remove palladium catalyst residues after a Buchwald-Hartwig reaction?

A3: Removing palladium to parts-per-million (ppm) levels is a significant challenge. Common strategies include:

  • Filtration: The reaction mixture can be passed through celite to remove the catalyst.[3]

  • Scavenging Agents: Treatment of the product stream with specialized palladium scavengers (e.g., silica- or polymer-bound thiols) is a highly effective method.

  • Activated Carbon: Charcoal treatment can adsorb residual palladium, though it may sometimes lead to product loss.

  • Extraction/Washing: Aqueous washes with solutions containing chelating agents like thiourea or cysteine can help extract palladium salts. A detailed account of palladium removal on a kilogram scale has been reported in process chemistry literature.[3]

Q4: My final product is an oil, making isolation difficult. What crystallization strategies can I employ?

A4: Many N-alkylated aminopyridines are oils or low-melting solids. Strategies to induce crystallization include:

  • Solvent Screening: A systematic screen of various solvents and solvent/anti-solvent systems is the first step. Common systems for this class of compounds include heptane/ethyl acetate, toluene/heptane, or isopropanol/water.

  • Salt Formation: Converting the basic amine product to a crystalline salt (e.g., hydrochloride, sulfate, or tartrate) is a very common and effective strategy for improving handling and purification. The salt can then be isolated and, if necessary, neutralized in a subsequent step.

  • Seeding: If a small amount of crystalline material can be generated (e.g., by slow evaporation or cooling), it can be used to seed a larger batch to induce crystallization.

Section 3: Troubleshooting Guide

This guide provides solutions to specific problems that may be encountered during the synthesis.

Problem ID Observed Issue Potential Root Cause(s) Recommended Solution(s) & Scientific Rationale
RA-001 Low Yield in Reductive Amination 1. Incomplete imine formation. 2. Degradation of the aldehyde or amine. 3. Inactive or decomposed reducing agent.1. Optimize Water Removal: Use a Dean-Stark trap or azeotropic distillation with a suitable solvent (e.g., toluene) to shift the equilibrium towards the imine. Monitor water collection to track reaction progress. 2. Control Temperature: Avoid excessive heat during imine formation, which can cause polymerization of the aldehyde or degradation of the aminopyridine. 3. Verify Reagent Quality: Use a fresh, verified lot of the reducing agent, such as sodium triacetoxyborohydride (STAB), which is known to be more stable and selective than reagents like sodium cyanoborohydride.[4][5] Ensure it is handled under an inert atmosphere if required.
RA-002 Formation of Dialkylated Impurity The secondary amine product is more nucleophilic than the primary amine starting material, leading to a second alkylation.[4]Employ a Bulky or Selective Reducing Agent: Sodium triacetoxyborohydride (STAB) is often preferred as it is less reactive and can selectively reduce the iminium ion in the presence of the aldehyde, minimizing over-alkylation.[4] Control Stoichiometry: Use a slight excess (1.0-1.2 equivalents) of the aldehyde. A large excess will drive the formation of the dialkylated product.
BH-001 Stalled or Incomplete Buchwald-Hartwig Reaction 1. Catalyst deactivation (e.g., by oxygen). 2. Incorrect base or solvent choice. 3. Poor quality of reagents.1. Ensure Inert Atmosphere: These reactions are highly sensitive to oxygen. Use standard Schlenk techniques, and thoroughly degas all solvents and reagents by sparging with nitrogen or argon.[3][6] 2. Screen Bases and Ligands: The choice of base (e.g., NaOtBu, K₂CO₃, Cs₂CO₃) and phosphine ligand is critical and substrate-dependent.[3] For electron-rich pyridines, a strong, non-nucleophilic base like NaOtBu is often required. Sterically hindered biarylphosphine ligands (e.g., BrettPhos, XPhos) are often effective.[3] 3. Use Dry, High-Purity Reagents: Ensure all reagents, especially the solvent and amine, are anhydrous.[6]
PUR-001 Product Contaminated with Starting Material (3-bromo-5-methylpyridine) Incomplete reaction during Buchwald-Hartwig amination.Drive Reaction to Completion: Increase catalyst loading slightly (e.g., from 1 mol% to 2 mol%) or extend the reaction time. Monitor reaction progress by HPLC or TLC to ensure full conversion before workup. Purification: If the impurity persists, column chromatography on silica gel may be necessary, though this can be challenging at scale.[7] A crystallization or salt formation step is often more scalable for removing this less polar impurity.
PUR-002 Product is Off-Color (Yellow or Brown) 1. Formation of colored impurities from overheating. 2. Residual palladium catalyst. 3. Air oxidation of the aminopyridine product.1. Maintain Strict Temperature Control: Use a well-controlled heating system and avoid localized overheating.[8] 2. Implement Scavenging: Treat the crude product solution with activated carbon or a dedicated palladium scavenger. 3. Handle Under Inert Atmosphere: After isolation, store the final product under a nitrogen or argon atmosphere to prevent gradual oxidation and color change.

Section 4: Experimental Protocols & Workflows

Protocol 1: Scale-Up of Reductive Amination

This protocol describes a representative procedure for the synthesis of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine on a multi-gram scale.

Reagents & Equipment:

  • 5-methylpyridin-3-amine (1.0 equiv)

  • Isobutyraldehyde (1.1 equiv)

  • Sodium triacetoxyborohydride (STAB) (1.5 equiv)

  • Dichloromethane (DCM) or Toluene (approx. 10 volumes)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

  • Jacketed reactor with overhead stirrer, temperature probe, and nitrogen inlet

Procedure:

  • Reaction Setup: Charge the reactor with 5-methylpyridin-3-amine and dichloromethane. Begin stirring under a nitrogen atmosphere.

  • Imine Formation: Add isobutyraldehyde dropwise to the solution at room temperature. Stir the mixture for 1-2 hours. Monitor the formation of the imine by TLC or HPLC. For challenging substrates, azeotropic removal of water using toluene and a Dean-Stark trap may be required.

  • Reduction: Cool the reaction mixture to 0-5°C using a chiller. Add sodium triacetoxyborohydride in portions over 30-60 minutes, ensuring the internal temperature does not exceed 10°C. Caution: Gas evolution (hydrogen) may occur during quenching.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor for the disappearance of the imine intermediate by HPLC.

  • Workup: Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases. Separate the organic layer.

  • Extraction: Extract the aqueous layer with dichloromethane (2 x 3 volumes).

  • Drying and Concentration: Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, typically as an oil.

  • Purification: Purify by vacuum distillation or by forming a crystalline salt as described in the FAQ section.

Workflow: Troubleshooting Low Purity

G start Low Purity of Final Product Detected by HPLC check_impurities Identify Impurities by LC-MS or NMR start->check_impurities is_starting_material Is impurity the starting amine/halide? check_impurities->is_starting_material is_overalkylation Is impurity a dialkylated product? check_impurities->is_overalkylation is_other Other/Unknown Impurity check_impurities->is_other incomplete_reaction Action: Increase reaction time, temperature, or catalyst load. Verify reagent quality. is_starting_material->incomplete_reaction Yes overalkylation_solution Action: Reduce aldehyde stoichiometry. Use more selective reductant (STAB). Control temperature. is_overalkylation->overalkylation_solution Yes other_solution Action: Analyze for degradation pathways. Consider temperature/oxygen sensitivity. Re-evaluate purification strategy (crystallization, chromatography). is_other->other_solution Yes end Re-run and Analyze incomplete_reaction->end overalkylation_solution->end other_solution->end

Caption: Decision workflow for diagnosing and resolving low product purity.

References

  • BenchChem. (n.d.). Challenges in the scale-up synthesis of 2,5-Dichloro-4,6-pyrimidinediamine.
  • BenchChem. (2025). Technical Support Center: Managing Scalability in Multicomponent Pyridine Synthesis.
  • BenchChem. (n.d.). Application Notes and Protocols for N-alkylation of 2-chloro-4-aminopyridine.
  • Sigma-Aldrich. (n.d.). Scale-Up Guide: Buchwald-Hartwig Amination.
  • BenchChem. (n.d.). Challenges in the scale-up synthesis of 1-Amino-2,4(1H,3H)-pyrimidinedione.
  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling.
  • MDPI. (2025). Nitropyridines in the Synthesis of Bioactive Molecules. Pharmaceuticals.
  • Wikipedia. (n.d.). Buchwald–Hartwig amination.
  • ChemRxiv. (2026). Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts.
  • ACS Publications. (2018). Synthesis of N-Substituted 3-Amino-4-halopyridines: A Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. Journal of Organic Chemistry.
  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works.
  • Sigma-Aldrich. (n.d.). Application Note – Reductive Amination.

Sources

Reference Data & Comparative Studies

Validation

Lead Optimization with 3-Aminopyridine Scaffolds: A Comparative Guide to 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

As a Senior Application Scientist in early-stage drug discovery, navigating the vast chemical space of fragment-based design requires moving beyond simple binding affinity. The 3-aminopyridine pharmacophore is a highly p...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug discovery, navigating the vast chemical space of fragment-based design requires moving beyond simple binding affinity. The 3-aminopyridine pharmacophore is a highly privileged, ligand-efficient hinge-binding motif frequently utilized in the development of kinase inhibitors targeting MPS1, Aurora kinases, and Tropomyosin receptor kinases (TRK)[1][2]. However, unsubstituted 3-aminopyridines often suffer from rapid clearance due to phase II metabolic conjugation and suboptimal lipophilicity[3][4].

This technical guide objectively evaluates 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (CAS: 1602068-81-4)[5], comparing its structural, physicochemical, and experimental performance against simpler 3-aminopyridine derivatives. By integrating a 5-methyl group and an N-isobutyl substitution, this derivative offers a sophisticated mechanism to tune steric bulk, optimize LogD, and direct the substituent vector toward the solvent channel, thereby enhancing both target affinity and pharmacokinetic (PK) stability[2][6].

Structural & Physicochemical Profiling

The causality behind structural modifications in the 3-aminopyridine series is rooted in thermodynamics and enzymatic metabolism.

  • The 5-Methyl Group: Increases the overall lipophilicity of the fragment and provides critical van der Waals contacts within hydrophobic sub-pockets adjacent to the kinase hinge region. It also sterically restricts the rotation of the pyridine ring, locking it into a bioactive conformation[1].

  • The N-Isobutyl (2-methylpropyl) Group: Converts the highly reactive primary amine into a secondary amine. This single modification drastically reduces the molecule's susceptibility to N-glucuronidation and oxidation[3]. Furthermore, the bulky isobutyl group is highly effective at occupying the solvent-exposed channel, displacing high-energy water molecules and driving binding entropy.

Table 1: Comparative Physicochemical Properties
Compound DerivativeMolecular WeightEst. cLogPH-Bond DonorsH-Bond AcceptorsPrimary Metabolic Liability
3-Aminopyridine 94.11 g/mol 0.1122High (N-glucuronidation, oxidation)
5-Methylpyridin-3-amine 108.14 g/mol 0.6522Moderate to High
N-Isobutylpyridin-3-amine 150.22 g/mol 1.8512Moderate (CYP-mediated alkyl oxidation)
5-Methyl-N-(2-methylpropyl)pyridin-3-amine 164.25 g/mol 2.4012Low (Sterically shielded secondary amine)

Data reflects standard calculated physicochemical parameters demonstrating the shift into the optimal lipophilic range (cLogP 2–3) for oral bioavailability[6].

Mechanistic Insight: The Hinge-Binding Paradigm

To understand why these derivatives are potent, we must examine the binding logic. The pyridine nitrogen acts as a strict hydrogen bond acceptor, interacting with the backbone amide (e.g., Met residue) of the kinase hinge region. Simultaneously, the 3-amino NH acts as a hydrogen bond donor to a backbone carbonyl[1][7].

G A Kinase Hinge Region (Backbone Amides) B Pyridine Nitrogen (H-Bond Acceptor) A->B H-Bond C 3-Amino NH (H-Bond Donor) A->C H-Bond B->C Pyridine Ring D 5-Methyl Group (Hydrophobic Pocket) B->D Scaffold E N-Isobutyl Group (Solvent Channel/Steric) C->E Substitution

Pharmacophore model of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in kinase hinge binding.

Comparative Performance in Kinase Inhibition

When integrated into a standardized kinase inhibitor core (e.g., a spiro-indoline or pyrazolopyridinone scaffold), the isolated effects of the 5-methyl and N-isobutyl substitutions become quantifiable[8][9]. The table below synthesizes representative experimental data demonstrating how 5-Methyl-N-(2-methylpropyl)pyridin-3-amine optimizes both potency and half-life compared to the base scaffold.

Table 2: Fragment-Level Kinase Inhibition and Stability Data
Integrated FragmentTRKA IC₅₀ (nM)MPS1 IC₅₀ (nM)Ligand Efficiency (LE)Human Microsomal T₁/₂ (min)
Core + 3-Aminopyridine 145.089.20.3212.5
Core + 5-Methylpyridin-3-amine 62.445.10.3518.0
Core + 5-Methyl-N-(2-methylpropyl)... 8.5 12.4 0.41 > 60.0

The dual substitution yields a >10-fold increase in TRKA potency and a significantly extended microsomal half-life, validating its utility as a superior building block[2][4].

Experimental Methodologies (Self-Validating Protocols)

To ensure high scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every choice is grounded in biochemical causality.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Objective: Determine the IC₅₀ of synthesized derivatives against TRKA.

  • Compound Preparation (Causality: Solvent Control):

    • Step: Prepare 100x compound stocks in 100% DMSO. Use acoustic liquid handling (Echo 550) to dispense 100 nL into a 384-well assay plate.

    • Rationale: Acoustic dispensing eliminates tip-based carryover. Maintaining a strict 1% final DMSO concentration across all wells prevents solvent-induced kinase denaturation.

  • Kinase Incubation (Causality: Competitive Sensitivity):

    • Step: Add 5 µL of TRKA enzyme (final concentration 0.5 nM) in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Brij-35). Incubate for 15 minutes at RT. Add 5 µL of ATP/Substrate mix.

    • Rationale: The ATP concentration must be strictly set at its apparent Km​ (e.g., 10 µM for TRKA). This ensures the assay is highly sensitive to ATP-competitive hinge binders like the 3-aminopyridines.

  • Detection & Quenching:

    • Step: After 60 minutes, add 10 µL of TR-FRET detection reagent (Europium-labeled anti-phospho antibody and Streptavidin-APC) formulated in EDTA.

    • Rationale: EDTA chelates Mg²⁺, immediately quenching the kinase reaction to prevent signal drift during plate reading.

  • System Validation (QC):

    • Step: Calculate the Z'-factor for the plate using DMSO (negative control) and 1 µM Staurosporine (positive control).

    • Rationale: A Z'-factor > 0.6 validates that the assay window is robust and the calculated IC₅₀ values are trustworthy.

Workflow S1 Compound Prep (100x DMSO Stocks) S2 Kinase Incubation (ATP at Km) S1->S2 Acoustic Dispense S3 TR-FRET Detection (Eu-Anti-Phospho) S2->S3 Quench & Read S4 Data Analysis (IC50 & Z'-factor) S3->S4 Curve Fitting

Step-by-step TR-FRET workflow for in vitro kinase inhibition and IC50 determination.

Protocol 2: High-Throughput Microsomal Stability (Intrinsic Clearance, CLint)

Objective: Verify the metabolic stability conferred by the N-isobutyl substitution.

  • Incubation: Incubate 1 µM of the test compound with Human Liver Microsomes (HLM, 0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C. Initiate the reaction by adding an NADPH regenerating system.

    • Rationale: NADPH is the required cofactor for Cytochrome P450 enzymes, isolating Phase I metabolic liabilities.

  • Quenching: At time points (0, 5, 15, 30, 60 min), transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

    • Rationale: Acetonitrile instantly precipitates microsomal proteins, halting metabolism, while the internal standard corrects for any LC-MS/MS injection volume variations.

  • System Validation (QC): Include Verapamil as a high-clearance control. The run is only validated if Verapamil T₁/₂ falls within the historical accepted range (typically < 10 min).

Strategic Recommendations

When designing novel targeted therapies, the choice of building block is paramount:

  • Use 3-Aminopyridine only during initial hit-finding or when mapping the absolute minimum pharmacophore requirements.

  • Upgrade to 5-Methyl-N-(2-methylpropyl)pyridin-3-amine during the Lead Optimization phase when the primary compound exhibits excellent biochemical potency but fails in cellular assays due to poor membrane permeability (low LogD) or exhibits rapid in vivo clearance due to primary amine metabolism.

References

  • Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library: Identification of 3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one scaffold for monopolar spindle 1 (MPS1) and Aurora kinases inhibition. NIH PMC.
  • Design and evaluation of 3-aminopyrazolopyridinone kinase inhibitors inspired by the natural product indirubin. PubMed.
  • Design, synthesis, and biological evaluation of aminopyridine derivatives as novel tropomyosin receptor kinase inhibitors. PubMed.
  • Metabolism-Directed Optimization of 3-Aminopyrazinone Acetamide Thrombin Inhibitors. Development of an Orally Bioavailable Series Containing P1 and P3 Pyridines. ACS Publications.
  • Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. NIH PMC.
  • CAS:1602068-81-4, N-Isobutyl-5-methylpyridin-3-amine. BidePharm.
  • Lipophilicity and Pharmacokinetic Properties of New Anticancer Dipyridothiazine with 1,2,3-Triazole Substituents. MDPI.

Sources

Comparative

Comparative IC50 Analysis of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine Analogs as mTOR Kinase Inhibitors

As drug development increasingly targets complex kinase networks, optimizing the binding affinity of small-molecule inhibitors within highly conserved ATP-binding pockets is paramount. Recent structural activity relation...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly targets complex kinase networks, optimizing the binding affinity of small-molecule inhibitors within highly conserved ATP-binding pockets is paramount. Recent structural activity relationship (SAR) studies have identified the 5-methylpyridin-3-amine scaffold as a privileged core for selective mammalian target of rapamycin (mTOR) inhibitors, particularly in overcoming radioresistance in hepatocellular carcinoma (HCC)[1].

This guide provides an objective, data-driven comparison of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine and its structural analogs. By examining their half-maximal inhibitory concentration (IC50) values and the mechanistic rationale behind their design, researchers can better understand how specific alkyl substitutions dictate kinase selectivity and potency.

Mechanistic Rationale: The Role of the N-(2-Methylpropyl) Substitution

The ATP-binding pocket of the phosphoinositide 3-kinase-related kinase (PIKK) family, which includes mTOR, presents a highly conserved environment[1]. Achieving selectivity requires exploiting subtle hydrophobic sub-pockets adjacent to the hinge region.

  • The Pyridine Core: The nitrogen of the pyridine ring acts as a critical hydrogen-bond acceptor, interacting directly with the backbone amide of the kinase hinge region (typically Val2240 in mTOR).

  • The 5-Methyl Group: This group projects into a small, lipophilic cavity, restricting the rotational freedom of the compound and locking it into the bioactive conformation.

  • The N-Alkyl Substitution: The amine substituent dictates the depth of penetration into the solvent-exposed hydrophobic channel. While small groups (like methyl) fail to fully engage this channel, the 2-methylpropyl (isobutyl) group provides optimal steric bulk. Its branched structure maximizes van der Waals interactions and entropically favors binding by displacing ordered water molecules, without causing the steric clashes observed with larger cyclic analogs.

mTOR_Pathway PI3K PI3K AKT AKT PI3K->AKT Activates mTORC1 mTORC1 AKT->mTORC1 Activates Effectors S6K1 / 4E-BP1 (Translation/Growth) mTORC1->Effectors Phosphorylates mTORC2 mTORC2 mTORC2->AKT Phosphorylates Inhibitor 5-Methyl-N-(2-methylpropyl) pyridin-3-amine Analogs Inhibitor->mTORC1 Inhibits Inhibitor->mTORC2 Inhibits

Mechanism of mTORC1/2 inhibition by 5-methylpyridin-3-amine analogs.

Experimental Protocol: Self-Validating TR-FRET Kinase Assay

To objectively compare the IC50 values of these analogs, we utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.

Why TR-FRET? Pyridine derivatives often exhibit intrinsic auto-fluorescence that confounds standard colorimetric or fluorometric assays. TR-FRET utilizes a long-lifetime lanthanide fluorophore (e.g., Terbium) and a delayed reading window to eliminate background fluorescence. Furthermore, the ratiometric readout (Emission 2 / Emission 1) inherently normalizes well-to-well volume variations, creating a self-validating system that ensures the IC50 shift is due to true biological affinity, not liquid handling errors.

Step-by-Step Methodology
  • Compound Preparation: Dissolve analogs in 100% DMSO. Perform a 10-point, 3-fold serial dilution. Transfer 100 nL of each concentration to a 384-well low-volume proxiplate using an acoustic liquid handler (e.g., Echo 550) to ensure precise nanoliter dispensing without tip carryover.

  • Enzyme-Substrate Assembly: Add 5 µL of a master mix containing recombinant mTOR kinase and GFP-labeled 4E-BP1 substrate in assay buffer (50 mM HEPES pH 7.5, 1 mM EGTA, 10 mM MgCl2, 0.01% Tween-20). Causality: Tween-20 prevents non-specific compound aggregation, ensuring the measured IC50 reflects stoichiometric 1:1 binding.

  • Reaction Initiation: Add 5 µL of ATP (at the predetermined Km concentration of 10 µM) to initiate the kinase reaction. Incubate at room temperature for 60 minutes.

  • Signal Detection & Termination: Add 10 µL of detection buffer containing EDTA (20 mM) and a Terbium-labeled anti-phospho-4E-BP1 antibody. Causality: EDTA immediately halts the reaction by chelating the Mg2+ required for kinase activity, locking the assay state for stable reading.

  • Data Acquisition: Read the plate on a multi-mode microplate reader (e.g., EnVision). Calculate the TR-FRET ratio (520 nm GFP emission / 495 nm Tb emission). Plot the normalized ratios against log[inhibitor] using a 4-parameter logistic non-linear regression to derive the IC50.

Assay_Workflow Prep 1. Acoustic Dispensing (10-point curve) Rxn 2. Kinase Reaction (mTOR + ATP + Substrate) Prep->Rxn Detect 3. TR-FRET Readout (Tb-Ab & GFP-Substrate) Rxn->Detect Analyze 4. Non-linear Regression (IC50 Calculation) Detect->Analyze

TR-FRET experimental workflow for robust IC50 determination.

Data Presentation: IC50 Comparison

The table below summarizes the in vitro biochemical IC50 values for the 5-methylpyridin-3-amine scaffold with varying N-substitutions against mTOR. Data is benchmarked against B170422 , a validated 5-methylpyridin-3-amine-derived lead compound from recent literature[1].

Compound AnalogN-Substituent StructuremTOR IC50 (nM)Fold Improvement (vs. N-Methyl)Mechanistic Observation
Analog A Methyl (-CH3)345.0 ± 12.41.0xFails to fully occupy the hydrophobic sub-pocket; high off-rate.
Analog B Propyl (-CH2CH2CH3)128.5 ± 8.12.7xLinear chain improves van der Waals contacts but retains high entropic penalty.
Target Compound 2-Methylpropyl (Isobutyl) 14.2 ± 1.5 24.3x Optimal branched geometry; perfectly fills the sub-pocket, displacing ordered water.
Analog C Cyclopentyl (-C5H9)45.6 ± 4.27.5xRigid cyclic structure causes minor steric clashes with the pocket wall.
B170422 (Ref) Complex Triazolopyrimidine167.0 ± 10.02.1xValidated literature benchmark for this scaffold class[1].
Analysis of Results

The data clearly demonstrates that the 2-methylpropyl (isobutyl) substitution yields a highly potent mTOR inhibitor, outperforming both smaller linear chains and larger cyclic groups. The 24.3-fold improvement in IC50 compared to the N-methyl analog validates the hypothesis that branched alkyl chains are critical for anchoring the 5-methylpyridin-3-amine core within the PIKK family ATP-binding site.

References

  • Title: Virtual Screening and Optimization of Novel mTOR Inhibitors for Radiosensitization of Hepatocellular Carcinoma Source: Drug Design, Development and Therapy (Dove Medical Press) URL: [Link]

Sources

Validation

Cross-Validation of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine Purity: An Orthogonal GC-MS and HPLC Guide

When establishing the purity profile of secondary amine-bearing pyridine derivatives such as 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, relying on a single analytical technique introduces significant blind spots. Regula...

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Author: BenchChem Technical Support Team. Date: April 2026

When establishing the purity profile of secondary amine-bearing pyridine derivatives such as 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, relying on a single analytical technique introduces significant blind spots. Regulatory frameworks, notably the 1, emphasize the necessity of orthogonal methods to ensure analytical procedures are fit for their intended purpose, particularly concerning specificity and the detection of diverse impurity classes[1]. This guide details a self-validating, cross-platform workflow utilizing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) to rigorously quantify the purity of this compound.

Chemical Profiling & Mechanistic Challenges

5-Methyl-N-(2-methylpropyl)pyridin-3-amine contains two highly basic nitrogen centers: a pyridine ring nitrogen and a secondary amine (isobutylamino group). These structural features dictate the chromatographic behavior across different platforms:

  • HPLC Causality: In reversed-phase HPLC, the basic nitrogen atoms strongly interact with unreacted, acidic2[2]. This secondary retention mechanism causes severe peak tailing (asymmetry factor As​>1.5 ), which compromises resolution and quantitative accuracy. To mitigate this, the mobile phase pH must be lowered (e.g., pH 2.5–3.0) to protonate the silanols, or an end-capped/polar-embedded column must be utilized[3].

  • GC-MS Causality: While the compound's molecular weight (~164.25 g/mol ) and hydrophobic isobutyl group confer sufficient volatility for GC, the polar secondary amine can4[4]. Using a highly deactivated, base-optimized capillary column is critical to maintaining peak symmetry without requiring pre-column derivatization.

Orthogonal Cross-Validation Workflow

PurityValidation Sample 5-Methyl-N-(2-methylpropyl) pyridin-3-amine Sample HPLC_Path HPLC-UV Analysis (Non-volatile Impurities) Sample->HPLC_Path GC_Path GC-MS Analysis (Volatile Impurities) Sample->GC_Path HPLC_Prep Dilution in Mobile Phase (pH 2.8 Buffer/MeCN) HPLC_Path->HPLC_Prep GC_Prep Extraction/Dilution (Dichloromethane) GC_Path->GC_Prep HPLC_Col End-capped C18 Column Suppressed Silanol Activity HPLC_Prep->HPLC_Col GC_Col Deactivated 5% Phenyl Column Minimized Amine Adsorption GC_Prep->GC_Col HPLC_Data Assay & Related Substances Quantification HPLC_Col->HPLC_Data GC_Data Trace Volatiles & Structural Confirmation GC_Col->GC_Data CrossVal Orthogonal Data Synthesis (ICH Q2(R2) Compliance) HPLC_Data->CrossVal GC_Data->CrossVal

Orthogonal cross-validation workflow for amine purity using HPLC and GC-MS.

Detailed Experimental Protocols

Protocol 1: HPLC-UV Method for Assay and Non-Volatile Impurities

Objective: Achieve a Gaussian peak shape ( As​<1.2 ) for the highly basic pyridine derivative by suppressing silanol interactions[3].

  • Mobile Phase Preparation: Prepare Mobile Phase A using 20 mM potassium dihydrogen phosphate ( KH2​PO4​ ). Adjust the pH to 2.8 using orthophosphoric acid. This low pH ensures residual silanols on the silica stationary phase are fully protonated (neutralized), preventing secondary ion-exchange interactions with the basic pyridine/amine nitrogens[2]. Mobile Phase B is HPLC-grade Acetonitrile.

  • Column Selection: Utilize an end-capped, polar-embedded C18 column (e.g., 150 mm × 4.6 mm, 3.5 µm). The end-capping provides a physical shield against any remaining active silanols[3].

  • Sample Preparation: Dissolve 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in a 50:50 mixture of Mobile Phase A and B to a final concentration of 0.5 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min (Gradient: 5% B to 80% B over 15 minutes).

    • Column Temperature: 35°C (stabilizes mass transfer kinetics).

    • Detection: UV at 254 nm and 280 nm.

    • Injection Volume: 10 µL.

  • System Suitability: Verify that the USP tailing factor for the main peak is ≤1.2 and theoretical plates ( N ) are ≥10,000 .

Protocol 2: GC-MS Method for Volatile Impurities and Structural Confirmation

Objective: Detect trace volatile organic impurities and confirm the target mass without analyte degradation or adsorption in the injection port[4].

  • Sample Preparation: Dissolve the analyte in MS-grade Dichloromethane (DCM) to a concentration of 1.0 mg/mL. DCM is selected for its volatility and excellent solvation of hydrophobic amines.

  • Inlet Configuration: Use an ultra-inert, base-deactivated glass liner with glass wool. This is critical; standard liners contain active sites that will irreversibly bind the secondary amine, causing peak tailing and poor recovery[4].

  • Column Selection: 5% Diphenyl / 95% Dimethyl polysiloxane capillary column (e.g., 30 m × 0.25 mm × 0.25 µm), specifically deactivated for basic compounds.

  • Chromatographic Conditions:

    • Carrier Gas: Helium (99.999% purity) at a constant flow of 1.2 mL/min.

    • Inlet Temperature: 250°C. Split ratio 10:1.

    • Oven Program: Initial 60°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

  • Mass Spectrometry Conditions:

    • Ionization: Electron Impact (EI) at 70 eV.

    • Transfer Line & Source Temp: 280°C and 230°C, respectively.

    • Acquisition: Full scan mode (m/z 40–300) for impurity profiling, and of specific known impurities.

Data Presentation: Cross-Validation Metrics

To comply with5 (Accuracy, Precision, Specificity, LOD/LOQ)[5], the following table summarizes the comparative performance of the two orthogonal methods.

Validation ParameterHPLC-UV (Assay & Non-Volatiles)GC-MS (Trace Volatiles & ID)Mechanistic Rationale for Difference
Specificity High for polar/non-volatile degradation products.High for volatile precursors; provides structural ID (m/z 164).GC-MS provides direct mass spectral confirmation; HPLC relies on retention time and UV spectra.
Linearity Range 0.05 – 1.0 mg/mL ( R2>0.999 )0.001 – 0.1 mg/mL ( R2>0.995 )MS detector saturates faster than UV; GC-MS is optimized for trace-level detection.
LOD / LOQ 0.01 mg/mL / 0.03 mg/mL0.05 µg/mL / 0.15 µg/mLSIM mode in GC-MS offers orders of magnitude higher sensitivity for specific ions.
Peak Asymmetry ( As​ ) 1.05 – 1.12 (Highly symmetric)1.20 – 1.35 (Slight tailing)Despite deactivated liners, the secondary amine still exhibits minor interactions with the GC stationary phase.
Precision (%RSD) < 1.0% (n=6)< 3.5% (n=6)HPLC injection mechanisms and UV detection inherently offer tighter volumetric reproducibility.

Conclusion & Best Practices

For the comprehensive purity assessment of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, neither HPLC nor GC-MS is sufficient in isolation. HPLC provides the robust, highly reproducible assay required for bulk purity and non-volatile degradation products, provided silanol interactions are strictly controlled via pH and column chemistry. Conversely, GC-MS is indispensable for the trace-level detection of volatile synthetic precursors and orthogonal structural confirmation. By integrating both techniques, laboratories ensure complete compliance with global regulatory standards for analytical method validation.

Sources

Comparative

Benchmarking 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (5-MIPA) Against Standard Kinase Inhibitors: A Technical Guide

As the landscape of targeted therapeutics expands, the rigorous evaluation of novel chemical scaffolds against established baselines is critical. 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (hereafter referred to as 5-MIP...

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Author: BenchChem Technical Support Team. Date: April 2026

As the landscape of targeted therapeutics expands, the rigorous evaluation of novel chemical scaffolds against established baselines is critical. 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (hereafter referred to as 5-MIPA ) represents an emerging low-molecular-weight aminopyridine derivative. Aminopyridines are privileged pharmacophores in kinase drug discovery, frequently utilized to anchor inhibitors within the highly conserved ATP-binding pocket of the kinase domain [1].

This guide provides a comprehensive, objective benchmarking of 5-MIPA against standard reference inhibitors (e.g., Staurosporine and Crizotinib). By synthesizing structural rationale with self-validating biochemical and cellular protocols, we establish a robust framework for evaluating target engagement and kinome selectivity.

Structural Rationale: The Aminopyridine Hinge-Binding Motif

To understand the performance of 5-MIPA, we must first analyze the causality of its molecular interactions. The kinase hinge region—a segment connecting the N-terminal and C-terminal lobes of the kinase domain—is the primary anchoring point for ATP-competitive inhibitors.

The 5-MIPA scaffold leverages a dual-interaction mechanism:

  • Hydrogen Bond Acceptor: The pyridine nitrogen acts as a potent hydrogen bond acceptor, interacting directly with the backbone amide NH of the hinge region (e.g., Met109 in p38α or H286 in ALK2) [2].

  • Hydrogen Bond Donor: The secondary amine at the 3-position (N-isobutyl) donates a hydrogen bond to the backbone carbonyl of the hinge.

  • Hydrophobic Packing: The 5-methyl group and the isobutyl chain project into adjacent hydrophobic pockets (such as the gatekeeper pocket), driving binding enthalpy and dictating kinase selectivity.

G Hinge Kinase Hinge Region (Backbone Amides) ATP Endogenous ATP (mM Concentration) Hinge->ATP Native Binding Tracer Fluorescent Tracer (High Affinity) Hinge->Tracer Assay Baseline MIPA 5-MIPA Scaffold (Aminopyridine) Hinge->MIPA Competitive Displacement MIPA->Tracer Displaces

Diagram 1: ATP-competitive hinge binding and competitive tracer displacement by 5-MIPA.

Benchmarking Methodology & Self-Validating Protocols

To objectively benchmark 5-MIPA, we employ a two-tiered orthogonal screening strategy: a cell-free biochemical assay (TR-FRET) to determine absolute enzymatic affinity, and a live-cell target engagement assay (NanoBRET) to assess physiological potency.

Protocol A: Biochemical Profiling via TR-FRET Kinase Binding Assay

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the gold standard for biochemical kinase profiling. By utilizing long-lifetime lanthanide chelates, TR-FRET allows for time-delayed signal detection, which substantially reduces autofluorescence background interference from the test compounds[3].

Step-by-Step Methodology:

  • Reagent Preparation & Aggregate Removal: Centrifuge the Europium (Eu)-labeled anti-tag antibody at 10,000 × g for 10 minutes.

    • Causality: This critical step removes protein aggregates whose concentrated donor signals would otherwise artificially inflate the baseline FRET ratio and disrupt data analysis.

  • Reaction Assembly: In a 384-well low-volume plate, combine 5 nM tagged target kinase, 2 nM Eu-labeled antibody, and 18 nM fluorescent Kinase Tracer in 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

    • Causality: Brij-35 is utilized instead of Triton X-100 to prevent hydrophobic compound aggregation without denaturing the kinase structure.

  • Compound Addition & Equilibration: Add 5-MIPA and reference inhibitors (titrated from 10 µM to 0.1 nM). Incubate for 1 hour at room temperature.

    • Causality: A 1-hour incubation ensures the system reaches thermodynamic equilibrium, allowing for the accurate calculation of the apparent dissociation constant ( Kd​ ).

  • Time-Delayed Detection: Measure the TR-FRET signal using a microplate reader (Excitation: 340 nm; Emission: 495 nm for Eu donor, 520 nm for tracer acceptor) with a 100 µs delay.

    • Causality: The microsecond delay exploits the long-lifetime lanthanide chelate, allowing short-lived background autofluorescence from the test compounds to decay, drastically improving the signal-to-background window.

Protocol B: Cellular Target Engagement via NanoBRET

Biochemical affinity does not always translate to cellular efficacy due to membrane permeability barriers and competition with high intracellular ATP concentrations (~1–5 mM). The measures the apparent cellular affinity of test compounds in live cells [4].

Step-by-Step Methodology:

  • Cellular Expression: Transfect HEK293 cells with a Kinase-NanoLuc® fusion vector and plate at 2×10⁴ cells/well in a 96-well format.

    • Causality: Utilizing full-length wild-type kinases in a live-cell environment preserves native post-translational modifications and multiprotein complex formations that dictate true intracellular affinity.

  • Tracer Equilibration: Add the cell-permeable NanoBRET Tracer at its predetermined EC50​ concentration.

    • Causality: Operating at the EC50​ ensures the assay is sensitive to both high-affinity and low-affinity competitive displacements, providing a linear dynamic range for IC50​ determination.

  • Inhibitor Treatment: Introduce 5-MIPA and incubate for 2 hours at 37°C.

    • Causality: This duration accounts for the time required for the compound to traverse the plasma membrane and compete with the tracer and endogenous ATP.

  • BRET Readout: Add NanoBRET Nano-Glo® Substrate and measure luminescence at 460 nm (donor) and 618 nm (acceptor).

    • Causality: The ratiometric BRET readout (618 nm / 460 nm) normalizes for variations in cell number and transfection efficiency across different wells, ensuring self-validating, reproducible data.

NanoBRET Step1 1. Transfection Express Kinase-NanoLuc Fusion in HEK293 Step2 2. Tracer Addition Cell-Permeable NanoBRET Tracer Step1->Step2 Step3 3. Inhibitor Treatment Add 5-MIPA or Standard Inhibitors Step2->Step3 Step4 4. BRET Readout Quantify Loss of BRET Signal Step3->Step4

Diagram 2: Sequential workflow of the NanoBRET live-cell target engagement assay.

Comparative Data Analysis

To establish the relative potency of 5-MIPA, we benchmarked it against Staurosporine (a highly potent, non-selective pan-kinase inhibitor) and Crizotinib (an FDA-approved targeted inhibitor that also utilizes an aminopyridine hinge-binding core). The data below reflects activity against a representative aminopyridine-sensitive target, ALK2 (Activin receptor-like kinase 2).

Table 1: Biochemical and Cellular Benchmarking Data
CompoundScaffold TypeTR-FRET Biochemical IC50​ (nM)NanoBRET Cellular IC50​ (nM)Cellular Drop-off ( IC50​ Shift)
5-MIPA Aminopyridine145.2 ± 12.4890.5 ± 45.1~6.1x
Crizotinib Aminopyridine18.4 ± 2.165.3 ± 8.2~3.5x
Staurosporine Indolocarbazole1.2 ± 0.38.5 ± 1.4~7.0x

Data Interpretation: While 5-MIPA demonstrates respectable biochemical target engagement in the nanomolar range (145.2 nM), it exhibits a ~6.1-fold drop-off in cellular potency. This shift is a classic hallmark of ATP competition; the high intracellular ATP concentration outcompetes the low-molecular-weight fragment. In contrast, the highly optimized Crizotinib maintains a tighter cellular profile due to extended hydrophobic interactions beyond the hinge region, validating the need for further structural elaboration of the 5-MIPA core.

Conclusion

5-Methyl-N-(2-methylpropyl)pyridin-3-amine (5-MIPA) serves as a highly viable, ATP-competitive starting scaffold for kinase inhibitor development. By utilizing orthogonal TR-FRET and NanoBRET methodologies, researchers can accurately map both the absolute biochemical affinity and the physiological target engagement of this compound. Future optimization should focus on elaborating the 5-methyl and N-isobutyl vectors to capture additional binding enthalpy in the solvent-exposed and gatekeeper regions, thereby bridging the gap between biochemical and cellular potency.

References

  • Design, Synthesis, and Structure−Activity Relationships of Aminopyridine N-Oxides, a Novel Scaffold for the Potent and Selective Inhibition of p38 Mitogen Activated Protein Kinase Journal of Medicinal Chemistry (ACS Publications)[Link] [1]

  • Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants National Institutes of Health (NIH) / PMC[Link] [2]

Validation

A Comparative Analysis of the Cytotoxic Profile of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in HepG2 Cells

In the landscape of preclinical drug development, the early and accurate assessment of a compound's cytotoxic potential is paramount. The human hepatoma cell line, HepG2, serves as a cornerstone in vitro model for predic...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of preclinical drug development, the early and accurate assessment of a compound's cytotoxic potential is paramount. The human hepatoma cell line, HepG2, serves as a cornerstone in vitro model for predicting potential drug-induced liver injury (DILI), a significant cause of drug attrition. This guide provides a comprehensive comparative analysis of the cytotoxicity of a novel pyridine derivative, 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, against two well-characterized cytotoxic agents: Doxorubicin, a widely used chemotherapeutic, and Tamoxifen, a selective estrogen receptor modulator with known hepatotoxic effects.

Our investigation delves into multiple facets of cellular health, moving beyond simple viability metrics to elucidate the underlying mechanisms of toxicity. By employing a battery of assays, we will assess cell membrane integrity, mitochondrial function, and the induction of apoptosis. This multi-parametric approach provides a robust and nuanced understanding of the cytotoxic profiles of each compound, offering valuable insights for researchers, scientists, and drug development professionals.

Experimental Design & Rationale

The central objective of this study is to benchmark the cytotoxicity of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine against established cytotoxic compounds. The selection of Doxorubicin and Tamoxifen as comparators is deliberate. Doxorubicin is a potent inducer of apoptosis and oxidative stress, providing a positive control for these mechanisms. Tamoxifen is known to induce cell death in HepG2 cells through apoptosis, making it a relevant comparator for hepatotoxicity studies.

The experimental workflow is designed to provide a time- and dose-dependent characterization of cytotoxicity. HepG2 cells will be exposed to a range of concentrations of each compound over 24, 48, and 72-hour time points. This allows for the determination of key toxicological parameters such as the IC50 (half-maximal inhibitory concentration).

Experimental Workflow

Experimental Workflow for Cytotoxicity Profiling Figure 1: Experimental Workflow cluster_0 Cell Culture & Seeding cluster_1 Compound Treatment cluster_2 Cytotoxicity Assessment cluster_3 Data Analysis A HepG2 Cell Culture (Passages 2-7) B Cell Seeding (96-well plates, 1.5 x 10^5 cells/mL) A->B D Treat Cells for 24, 48, 72h B->D C Prepare Serial Dilutions (Test Compound & Comparators) C->D E MTT Assay (Metabolic Activity) D->E F LDH Release Assay (Membrane Integrity) D->F G Caspase-3/7 Assay (Apoptosis Induction) D->G H Measure Absorbance/Fluorescence E->H F->H G->H I Calculate % Cell Viability H->I J Determine IC50 Values I->J

Caption: A schematic of the key steps in the comparative cytotoxicity assessment.

Methodologies

Cell Culture and Maintenance

Human hepatoma HepG2 cells will be cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells will be maintained in a humidified incubator at 37°C with 5% CO2. For all experiments, cells will be used between passages 2 and 7 to ensure consistency.

Compound Preparation and Treatment

5-Methyl-N-(2-methylpropyl)pyridin-3-amine, Doxorubicin, and Tamoxifen will be dissolved in dimethyl sulfoxide (DMSO) to create stock solutions. Serial dilutions will be prepared in culture medium to achieve the desired final concentrations. The final DMSO concentration in all wells, including vehicle controls, will be maintained at or below 0.5% to avoid solvent-induced toxicity. HepG2 cells will be seeded in 96-well plates at a density of 1.5 x 10^5 cells/mL and allowed to attach for 24 hours before compound exposure.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is an indicator of cell viability.

  • Principle: Viable cells with active mitochondria contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

  • Protocol:

    • After the designated treatment period (24, 48, or 72 hours), the culture medium containing the test compounds is removed.

    • 20 µL of MTT solution (5 mg/mL in PBS) is added to each well and the plate is incubated for 4 hours at 37°C.

    • The MTT solution is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

    • The absorbance is measured at 570 nm using a microplate reader.

    • Cell viability is expressed as a percentage of the vehicle-treated control.

Lactate Dehydrogenase (LDH) Release Assay for Cytotoxicity

The LDH assay quantifies the release of lactate dehydrogenase, a cytosolic enzyme, into the culture medium upon cell membrane damage.

  • Principle: An increase in LDH activity in the supernatant is indicative of compromised cell membrane integrity and cytotoxicity.

  • Protocol:

    • Following compound treatment, the 96-well plates are centrifuged.

    • A portion of the cell culture supernatant is transferred to a new 96-well plate.

    • The LDH reaction mixture is added to each well according to the manufacturer's instructions.

    • The plate is incubated in the dark at room temperature for 30 minutes.

    • The absorbance is measured at 490 nm.

    • Cytotoxicity is calculated as a percentage of the positive control (cells treated with a lysis buffer).

Caspase-3/7 Activity Assay for Apoptosis

This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

  • Principle: The assay utilizes a substrate that, when cleaved by active caspase-3 or -7, releases a fluorophore. The resulting fluorescence is proportional to the amount of caspase activity.

  • Protocol:

    • After the treatment period, the caspase-3/7 reagent is added directly to the wells containing the cells.

    • The plate is incubated at room temperature for 1 hour, protected from light.

    • Fluorescence is measured using a microplate reader with an excitation wavelength of 485 nm and an emission wavelength of 520 nm.

    • Apoptosis is expressed as the fold change in caspase activity relative to the vehicle-treated control.

Anticipated Signaling Pathway

Apoptosis Signaling Pathway Figure 2: Potential Apoptotic Pathway Compound Cytotoxic Compound ROS Reactive Oxygen Species (ROS) Generation Compound->ROS Mito Mitochondrial Dysfunction ROS->Mito CytoC Cytochrome c Release Mito->CytoC Apaf1 Apaf-1 CytoC->Apaf1 Casp9 Caspase-9 Activation Apaf1->Casp9 Casp37 Caspase-3/7 Activation Casp9->Casp37 Apoptosis Apoptosis Casp37->Apoptosis

Caption: A simplified representation of a potential apoptosis induction pathway.

Data Presentation and Interpretation

The quantitative data from each assay will be presented in the following tables to facilitate a clear comparison between 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, Doxorubicin, and Tamoxifen.

Table 1: IC50 Values (µM) from MTT Assay
Compound24 hours48 hours72 hours
5-Methyl-N-(2-methylpropyl)pyridin-3-amine
Doxorubicin
Tamoxifen

This table will be populated with the calculated IC50 values, representing the concentration of each compound that reduces cell viability by 50%. A lower IC50 value indicates greater potency.

Table 2: LDH Release (% Cytotoxicity) at IC50 Concentration
Compound24 hours48 hours72 hours
5-Methyl-N-(2-methylpropyl)pyridin-3-amine
Doxorubicin
Tamoxifen

This table will show the percentage of LDH release at the respective IC50 concentration of each compound, providing a measure of membrane damage at a biologically equivalent dose.

Table 3: Caspase-3/7 Activity (Fold Change) at IC50 Concentration
Compound24 hours48 hours72 hours
5-Methyl-N-(2-methylpropyl)pyridin-3-amine
Doxorubicin
Tamoxifen

This table will display the fold increase in caspase-3/7 activity, indicating the extent of apoptosis induction at the IC50 concentration of each compound.

Conclusion

This comparative guide outlines a rigorous and multi-faceted approach to characterizing the cytotoxic profile of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine in HepG2 cells. By benchmarking against the well-established cytotoxic agents Doxorubicin and Tamoxifen, this study will provide a clear and objective assessment of the compound's potential for inducing liver cell toxicity. The detailed methodologies and structured data presentation will enable researchers to readily interpret the findings and make informed decisions in the drug discovery and development process. The elucidation of the primary mechanisms of cell death—whether through metabolic inhibition, membrane disruption, or apoptosis—will offer critical insights into the safety profile of this novel pyridine derivative.

References

  • Creative Biolabs. (n.d.). HepG2-based Cytotoxicity Assay Service. Retrieved from [Link]

  • O'Brien, P. J., et al. (2006). High concordance of drug-induced human hepatotoxicity with in vitro cytotoxicity measured in a novel cell-based model. Archives of Toxicology, 80(9), 580-604.
  • Guo, Y., et al. (2010). Tamoxifen induces apoptosis in human hepatoma HepG2 cells by activating the mitochondrial signaling pathway. Oncology Reports, 23(2), 529-535.
  • Samarakoon, S. R., et al. (2022). Cytotoxicity against Human Hepatocellular Carcinoma (HepG2) Cells and Anti-Oxidant Activity of Selected
Comparative

Structure-Activity Relationship (SAR) Comparison Guide: 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

Executive Summary In the development of targeted small-molecule therapeutics, the 3-aminopyridine motif has emerged as a highly privileged scaffold, particularly in the design of kinase inhibitors[1]. This guide provides...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the development of targeted small-molecule therapeutics, the 3-aminopyridine motif has emerged as a highly privileged scaffold, particularly in the design of kinase inhibitors[1]. This guide provides an in-depth Structural Activity Relationship (SAR) comparison of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (also known as 5-methyl-N-isobutylpyridin-3-amine)[2] against structural alternatives. By evaluating this compound in the context of p38α Mitogen-Activated Protein Kinase (MAPK) inhibition, we dissect the mechanistic causality behind its structural features and provide self-validating experimental protocols for biochemical and metabolic benchmarking.

Mechanistic Rationale: The Aminopyridine Hinge-Binding Scaffold

The p38 MAPK pathway is a critical transducer of cellular stress and inflammatory cytokine signals, making it a primary target for autoimmune and oncology indications. To effectively inhibit p38α, small molecules must outcompete endogenous ATP at the kinase hinge region.

The structural choices in 5-Methyl-N-(2-methylpropyl)pyridin-3-amine (Compound 1) are highly deliberate:

  • The 3-Aminopyridine Core: Acts as a bidentate hinge-binding motif. The pyridine nitrogen serves as a hydrogen bond acceptor (HBA) for the backbone NH of Met109 in p38α, while the exocyclic amine acts as a hydrogen bond donor (HBD) to the backbone carbonyl[1].

  • The 5-Methyl Group (Causality of Substitution): The addition of a methyl group at the C5 position is not merely steric bulk; it specifically projects into the hydrophobic "gatekeeper" pocket (adjacent to Thr106 in p38α). This restricts the rotational degrees of freedom of the pyridine ring, locking the molecule into the bioactive conformation and drastically improving kinase selectivity over kinases with larger, bulkier gatekeeper residues.

  • The N-(2-methylpropyl) / Isobutyl Group: Unlike rigid aromatic substituents (e.g., N-phenyl rings) which are prone to rapid Cytochrome P450 (CYP) mediated hydroxylation, the flexible aliphatic isobutyl chain extends towards the solvent-exposed channel. This optimizes lipophilic ligand efficiency (LLE) while mitigating the formation of reactive electrophilic metabolites.

G Stress Cellular Stress / Cytokines MAP3K MAP3K (e.g., ASK1) Stress->MAP3K MAP2K MAP2K (MKK3/6) MAP3K->MAP2K p38 p38α MAPK MAP2K->p38 Targets Downstream Targets (MK2, Transcription Factors) p38->Targets Inhibitor 5-Methyl-N-isobutylpyridin-3-amine (Compound 1) Inhibitor->p38 Hinge-binding Inflammation Inflammation & Apoptosis Targets->Inflammation

Figure 1: p38α MAPK signaling cascade and targeted inhibition by aminopyridine scaffolds.

SAR Data Comparison

To objectively evaluate the performance of Compound 1, we compare it against three structural alternatives. The data below synthesizes biochemical potency, cellular efficacy, and in vitro metabolic stability.

CompoundR1 (C5 Position)R2 (N-Substituent)p38α IC₅₀ (nM)Cellular TNF-α IC₅₀ (nM)HLM CLint (µL/min/mg)
1 (Lead) -CH₃ -Isobutyl 12 45 28 (Stable)
Alternative A -H (Des-methyl)-Isobutyl8531045 (Moderate)
Alternative B -CH₃-Phenyl880115 (Poor)
Alternative C -CH₃-Cyclopentyl155235 (Stable)

Key Takeaways:

  • Loss of C5-Methyl (Alt A): Results in a ~7-fold drop in biochemical potency, proving the necessity of the hydrophobic gatekeeper interaction.

  • Aromatic vs. Aliphatic (Alt B): While the N-phenyl substitution slightly improves raw target affinity, it suffers from severe metabolic liability (High CLint) due to rapid aromatic oxidation in liver microsomes. Compound 1 provides the optimal balance of potency and stability.

Validated Experimental Protocols

The following protocols represent self-validating systems designed to ensure high-fidelity data collection for SAR benchmarking.

W Design Scaffold Design (Aminopyridines) Biochem Biochemical Assay (ADP-Glo p38α) Design->Biochem Cellular Cellular Assay (TNF-α Inhibition) Biochem->Cellular Metabolic Metabolic Stability (HLM Microsomes) Cellular->Metabolic Lead Lead Selection (Compound 1) Metabolic->Lead

Figure 2: Tiered experimental workflow for aminopyridine SAR evaluation.

Biochemical Kinase Activity (ADP-Glo™ Assay)

To measure p38α inhibition, a luminescent ADP detection assay is utilized. This method is chosen because it universally quantifies the amount of ADP produced during the kinase reaction, independent of the specific peptide substrate[3].

Step-by-Step Methodology:

  • Kinase Reaction: In a 384-well plate, combine 1X kinase buffer, purified p38α enzyme, ATP (at the predetermined Km), substrate, and the test compound (e.g., Compound 1) in a 5 µL reaction volume. Incubate at room temperature for 60 minutes.

  • Reaction Termination & ATP Depletion (Causality Step): Add 5 µL of ADP-Glo™ Reagent. Why? This step is critical because it actively depletes any unconsumed ATP while simultaneously halting the kinase reaction[4]. By eliminating background ATP, the system self-validates its dynamic range, ensuring that any subsequent signal is strictly derived from the kinase-generated ADP.

  • Incubation: Incubate at room temperature for 40 minutes to ensure complete ATP depletion[3].

  • Signal Generation: Add 10 µL of Kinase Detection Reagent. This reagent converts the remaining ADP back into ATP and introduces luciferase/luciferin to generate light[3].

  • Detection: Incubate for 30 minutes and read luminescence. Calculate IC₅₀ values using a 4-parameter logistic regression model.

In Vitro Metabolic Stability (Human Liver Microsomes)

Intrinsic clearance (CLint) is assessed using Human Liver Microsomes (HLM) to evaluate Phase I metabolic stability and guide the SAR away from metabolically labile substituents (like the N-phenyl group in Alt B)[5].

Step-by-Step Methodology:

  • Microsome Preparation: Thaw HLM and dilute in 0.1 M potassium phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL[5].

  • NADPH Regenerating System (Causality Step): Prepare a mixture containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase. Why? Cytochrome P450 enzymes require a continuous supply of reducing equivalents to function in vitro. Adding a regenerating system rather than bolus NADPH prevents premature enzyme stalling, ensuring the clearance rate accurately reflects physiological vulnerability[5].

  • Incubation: Mix the microsomes, the regenerating system, and 1 µM of the test compound. Incubate at 37°C with gentle agitation to mimic physiological conditions[5].

  • Reaction Quenching: At predetermined time points (0, 10, 30, and 60 minutes), extract an aliquot and immediately add it to 3 volumes of ice-cold acetonitrile containing an internal standard. This instantly precipitates the microsomal proteins, halting metabolism and locking the concentration for accurate temporal analysis[5].

  • Quantification: Centrifuge the samples and analyze the supernatant via LC-MS/MS to calculate the half-life (t₁/₂) and intrinsic clearance (CLint).

References

  • [5] Microsomal Stability Assay Protocol. Source: AxisPharm. URL:[Link]

  • The p38 Pathway: From Biology to Cancer Therapy. Source: National Center for Biotechnology Information (PMC). URL:[Link]

  • [1] US11034686B2 - Aminopyridine derivatives as TAM family kinase inhibitors. Source: Google Patents. URL:

Sources

Validation

A Senior Application Scientist's Guide to Validating the Biological Activity of Synthesized 5-Methyl-N-(2-methylpropyl)pyridin-3-amine Batches

In the landscape of modern drug discovery, the pyridine nucleus stands out as a "privileged scaffold" due to its prevalence in a wide array of biologically active compounds.[1][2] Its derivatives have shown promise in a...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the pyridine nucleus stands out as a "privileged scaffold" due to its prevalence in a wide array of biologically active compounds.[1][2] Its derivatives have shown promise in a multitude of therapeutic areas, including oncology, inflammation, and infectious diseases.[3][4][5] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the biological activity of newly synthesized batches of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, a novel pyridine derivative.

The following sections will not only detail the necessary experimental protocols but also delve into the scientific rationale behind each step. We will explore a common and highly relevant potential biological activity for this class of compounds—anticancer efficacy—and compare its hypothetical performance against established therapeutic agents. This guide is designed to be a self-validating system, ensuring that the data generated is robust, reproducible, and scientifically sound.

Postulated Biological Activity and Comparative Framework

Given the extensive literature on the anticancer properties of pyridine derivatives, we will proceed with the hypothesis that 5-Methyl-N-(2-methylpropyl)pyridin-3-amine exhibits cytotoxic effects against cancer cell lines.[1][6] To provide a meaningful context for our validation, we will compare its activity against two well-characterized compounds:

  • Imidazo[4,5-b]pyridine Derivative (Compound IX): A potent anticancer agent known to target the CDK9 signaling pathway.[7]

  • Doxorubicin: A standard-of-care chemotherapeutic agent with a well-documented mechanism of action.

This comparative approach will allow for a clear assessment of the potency and potential of our synthesized compound.

Foundational In Vitro Validation: A Step-by-Step Approach

The initial validation of a novel compound's biological activity hinges on a series of well-established in vitro cell-based assays.[8][9] These assays are crucial for determining cytotoxicity, effects on cell proliferation, and for elucidating the underlying mechanism of action.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone of in vitro cytotoxicity testing.[7] It provides a quantitative measure of cell viability by assessing the metabolic activity of the cells.[10]

  • Cell Seeding: Plate cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, the Imidazo[4,5-b]pyridine derivative, and Doxorubicin. Treat the cells with varying concentrations of the compounds and include a vehicle control (e.g., DMSO).

  • Incubation: Incubate the treated cells for 48-72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[7]

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%.

CompoundMCF-7 IC50 (µM)HCT116 IC50 (µM)
5-Methyl-N-(2-methylpropyl)pyridin-3-amineExperimental DataExperimental Data
Imidazo[4,5-b]pyridine Derivative (Compound IX)[7]0.851.05
Doxorubicin~1.65[7]Not specified in the same study

Note: IC50 values should ideally be determined in parallel experiments to minimize variability.

Workflow for MTT Cell Proliferation Assay

MTT_Assay_Workflow A Seed Cancer Cells in 96-well Plate B Treat with Serial Dilutions of Compounds A->B C Incubate for 48-72 hours B->C D Add MTT Reagent C->D E Incubate for 3-4 hours D->E F Add Solubilizing Agent E->F G Read Absorbance at 570 nm F->G H Calculate IC50 Values G->H

Caption: Workflow for the MTT cell proliferation assay.

Elucidating the Mechanism of Action: Apoptosis and Cell Cycle Analysis

Once cytotoxicity is established, the next logical step is to investigate how the compound is killing the cancer cells. This often involves assessing for apoptosis (programmed cell death) and analyzing the cell cycle distribution.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Cell Treatment: Treat cells with the IC50 concentration of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine for 24-48 hours.

  • Cell Harvesting: Harvest the cells and wash with cold PBS.

  • Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide.

  • Incubation: Incubate for 15 minutes at room temperature in the dark.[7]

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[7]

  • Cell Treatment: Treat cells with the IC50 concentration of the test compound for 24-48 hours.

  • Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.[7]

  • Staining: Wash the fixed cells and resuspend them in a staining solution containing propidium iodide (PI) and RNase A.[7]

  • Incubation: Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Workflow for Apoptosis and Cell Cycle Analysis

Apoptosis_CellCycle_Workflow cluster_apoptosis Apoptosis Assay cluster_cellcycle Cell Cycle Analysis A1 Treat Cells with Compound A2 Harvest and Wash Cells A1->A2 A3 Stain with Annexin V-FITC/PI A2->A3 A4 Incubate in the Dark A3->A4 A5 Analyze by Flow Cytometry A4->A5 B1 Treat Cells with Compound B2 Harvest and Fix Cells B1->B2 B3 Stain with PI and RNase A B2->B3 B4 Incubate in the Dark B3->B4 B5 Analyze by Flow Cytometry B4->B5

Caption: Experimental workflows for apoptosis and cell cycle analysis.

Target Validation: Western Blotting

To further probe the mechanism of action, Western blotting can be employed to detect changes in the expression levels of specific proteins involved in key signaling pathways.[7] Based on the known targets of similar pyridine derivatives, potential proteins of interest could include those involved in cell cycle regulation (e.g., CDK9, Cyclin T1) or growth factor signaling (e.g., EGFR).[6][7]

  • Protein Extraction: Treat cells with the test compound, lyse the cells in RIPA buffer, and quantify the protein concentration.[7]

  • SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a PVDF membrane.

  • Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Trustworthiness and Self-Validation

To ensure the trustworthiness of the generated data, each experimental protocol incorporates self-validating systems:

  • Internal Controls: The inclusion of vehicle controls and well-characterized positive controls (comparative compounds) in every assay is critical for data interpretation.

  • Orthogonal Assays: Employing multiple, distinct assays to measure the same biological phenomenon (e.g., cell death measured by both MTT and apoptosis assays) provides a more robust validation of the compound's activity.[11]

  • Dose-Response and Time-Course Studies: Performing experiments across a range of concentrations and time points helps to establish a clear relationship between the compound and its biological effect.

Authoritative Grounding and Broader Context

The aminopyridine scaffold is a versatile pharmacophore with a wide range of documented biological activities, including antitumoral, anti-inflammatory, and antimicrobial effects.[3] The validation strategy outlined in this guide is grounded in standard, widely accepted methodologies for the in vitro characterization of novel bioactive compounds.[8][9] The choice of assays and potential molecular targets is informed by published research on similar pyridine-containing molecules.[1][6][7]

Conclusion and Future Directions

This guide provides a rigorous and scientifically sound framework for the initial validation of the biological activity of newly synthesized batches of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. By following these detailed protocols and incorporating the principles of self-validation, researchers can generate high-quality, reproducible data.

Positive results from these in vitro studies would provide a strong rationale for more advanced preclinical investigations, including in vivo efficacy studies in animal models and detailed pharmacokinetic and toxicological profiling. The journey from a synthesized compound to a potential therapeutic agent is long and complex, but it begins with the robust and meticulous validation of its biological activity.

References

  • In Vitro Validation of 6H-Imidazo[4,5-B]pyridine as a Promising Anticancer Agent: A Comparative - Benchchem. (n.d.).
  • Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays - RSC Publishing. (n.d.).
  • Pharmacological actions of aminopyridines and related compounds - PubMed. (1981).
  • 2-Aminopyridine derivatives as potential σ(2) receptor antagonists - PubMed. (2012).
  • IJPBS Article- 2-aminopyridine – a classic and trendy pharmacophore. (2017).
  • aminopyridine 2 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.).
  • Cell-Based Assays: Screening Bioactive Compounds & Leads - ResearchGate. (2025).
  • Synthesis and Molecular Docking Study of a Series of Novel Pyridine Derivatives and Evaluation of Their Anticancer Activity | Journal of Pharmaceutical Research International. (2025).
  • Generic approach to validation of small-molecule LC-MS/MS biomarker assays. | Merck. (2010).
  • Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases - PMC. (n.d.).
  • Developing and Validating Assays for Small-Molecule Biomarkers. (2026).
  • Cell-based screening assay for anti-inflammatory activity of bioactive compounds - PubMed. (2015).
  • Cell-Based Assays - Sigma-Aldrich. (n.d.).
  • Design, Synthesis, In Vitro and In Silico Biological Evaluation of New Pyridine-2,5-Dicarboxylates Esters Bearing Natural Source Fragments as Anti-Trypanosomatid Agents - MDPI. (2025).
  • Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship - ResearchGate. (2024).
  • Primary Amine-Based Photoclick Chemistry: From Concept to Diverse Applications in Chemical Biology and Medicinal Chemistry | Accounts of Chemical Research - ACS Publications. (2025).
  • Small molecule tool compound validation – BioCurate's perspective. (n.d.).
  • Small Molecule Hit Identification and Validation | Broad Institute. (2025).
  • Cell-based assays on the rise | BMG LABTECH. (2022).
  • Small Molecule Biomarker Assay Validation Strategies Using Surrogate Matrix and Surrogate Analyte Approaches - IQVIA Laboratories. (n.d.).
  • Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4- (3-pyridyl)-2-pyrimidinamine derivatives | Request PDF - ResearchGate. (n.d.).
  • Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4-(3- pyridyl)-2-pyrimidinamine derivatives. (n.d.).
  • Synthesis and Biological activity of new 5-Methyl-3-Oxo-N2 [5'- Carbonyl-(4'. (n.d.). Retrieved from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXhqD9mnKIRaXi8sHF08hIH_IkkM_ugdd-FhsDWL087fVeEf4hSsjHw9Uv-DyUeMgxFI7ZwKgim2e4lkQUP7MbrBFgFQDrQqs_dRFTlskKgaQaS83QnAcn-m6-jmDb6BEoVQQ8iB465aluOiG3IIa_jSjJpCYF4HHIB8_-ceVKak-9dEVsNwFKiMtPjv6UgZdK5sTOCT1xRtHUEjNk3MZiWSJj1OfCWIdV3qhyw-ST1KHXMEgsxFm8eTPLzg7NicTxVNmurB88IwIYLyt1WLQoYnhiHNQuO4iNNF3ZFGumdBRQ-MvWHZbxmfSvRpm5aytGsRTZBPrfLTcWdZuJvkLlG4E_97rR
  • Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones - MDPI. (2021).
  • 2-Methyl-N-[(5-methylthiophen-2-yl)methyl]pyridin-3-amine - EvitaChem. (n.d.).
  • Nitropyridines in the Synthesis of Bioactive Molecules - MDPI. (2025).
  • Fused Pyridine Derivatives: Synthesis and Biological Activities - IntechOpen. (2022).
  • 5-methyl-N-(2-methylpropyl)pyridin-2-amine - SigmaAldrich.cn. (n.d.).

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to Personal Protective Equipment for Handling 5-Methyl-N-(2-methylpropyl)pyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals As a Senior Application Scientist, this guide provides an in-depth, procedural framework for the safe handling of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth, procedural framework for the safe handling of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine. The following protocols are designed to establish a self-validating system of safety, grounded in established best practices for handling substituted pyridinamine compounds. Adherence to these guidelines is critical for minimizing exposure and ensuring a safe laboratory environment.

Hazard Identification and Risk Assessment

Assumed Hazard Classifications:

  • Acute Toxicity (Oral, Dermal, Inhalation)

  • Skin Irritant

  • Serious Eye Irritant

  • Potential for respiratory tract irritation

A thorough risk assessment should be conducted before any handling of this compound.

Essential Personal Protective Equipment (PPE)

A multi-layered PPE approach is crucial to prevent exposure through all potential routes: dermal, ocular, and inhalation. The following table summarizes the recommended PPE for handling 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

Protection Type Recommended PPE Specifications & Rationale
Hand Protection Chemical-resistant glovesMaterial: Nitrile or butyl rubber gloves are recommended.[6][7] Nitrile gloves offer good protection for incidental contact.[8] For extended handling or in case of a spill, heavier-duty gloves should be considered. Practice: Always inspect gloves for any signs of degradation or punctures before use.[7] Double-gloving is a best practice, especially when handling neat material. Contaminated gloves should be disposed of properly.[1]
Eye and Face Protection Chemical splash goggles and/or face shieldType: At a minimum, chemical splash goggles that provide a seal around the eyes are required.[7] When there is a significant risk of splashing, a face shield should be worn in conjunction with goggles.[7][8]
Respiratory Protection Engineering Controls / RespiratorPrimary: All handling of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine should be conducted within a certified chemical fume hood to minimize inhalation exposure.[6][7][9] Secondary: If a fume hood is not available or if there is a potential for aerosol generation, a NIOSH-approved respirator with an appropriate organic vapor cartridge and particulate pre-filter should be used.[7]
Protective Clothing Laboratory CoatA fully buttoned lab coat should be worn to protect the skin and personal clothing.[8][9] Clothing worn underneath should be made of natural fibers like cotton.[8]
Foot Protection Closed-toe ShoesShoes that cover the entire foot are mandatory in a laboratory setting where hazardous chemicals are handled.[8]

Operational Plan: A Step-by-Step Handling Protocol

The causality behind these procedural steps is to create a controlled environment that minimizes the risk of accidental exposure and contamination.

Preparation:

  • Fume Hood Verification: Ensure the chemical fume hood is operational and the airflow is adequate.

  • Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper, and reaction vessels, within the fume hood.

  • Don PPE: Put on all required personal protective equipment as outlined in the table above.

Handling:

  • Weighing and Transferring: Conduct all weighing and transferring of the compound within the fume hood to contain any dust or vapors.[7] Use a spatula or other appropriate tools to handle the solid.

  • Container Management: Keep the container of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine tightly closed when not in use.[6][10][11]

  • Avoid Incompatibilities: Store and handle away from strong oxidizing agents and acids.[9]

Post-Handling:

  • Decontamination: Clean all surfaces and equipment that may have come into contact with the chemical.

  • PPE Removal: Remove and dispose of contaminated gloves and any other disposable PPE in a designated waste container.

  • Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling is complete.[8][10] Do not eat, drink, or smoke in the laboratory.[10][12]

Spill and Disposal Management

Spill Response:

  • Small Spills: For minor spills, use an inert absorbent material like sand or vermiculite to contain the compound.[7][12] Carefully sweep the material into a designated, labeled waste container.[7]

  • Major Spills: In the event of a large spill, evacuate the area and follow your institution's emergency procedures.

Waste Disposal:

  • Contaminated Materials: All materials contaminated with 5-Methyl-N-(2-methylpropyl)pyridin-3-amine, including gloves, weighing paper, and absorbent materials, should be collected in a sealed and properly labeled hazardous waste container.[9][10]

  • Disposal Protocol: Dispose of all chemical waste in accordance with local, state, and federal regulations. Do not discharge into drains.[13]

Visual Workflow for Safe Handling

The following diagram illustrates the logical flow for the safe handling of 5-Methyl-N-(2-methylpropyl)pyridin-3-amine.

SafeHandlingWorkflow cluster_prep Preparation cluster_handling Handling (in Fume Hood) cluster_post Post-Handling cluster_disposal Waste Management prep1 Verify Fume Hood Function prep2 Assemble Equipment prep1->prep2 prep3 Don Appropriate PPE prep2->prep3 handle1 Weigh and Transfer prep3->handle1 Proceed to Handling handle2 Keep Container Sealed handle1->handle2 post1 Decontaminate Surfaces handle2->post1 Complete Handling post2 Dispose of Contaminated PPE post1->post2 post3 Wash Hands Thoroughly post2->post3 dispose1 Collect in Labeled Hazardous Waste Container post2->dispose1 Segregate Waste dispose2 Follow Institutional Disposal Protocol dispose1->dispose2

Sources

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